cis-13-Eicosenoic acid methyl ester

Core Science & Biosynthesis

Comprehensive Technical Guide on cis-13-Eicosenoic Acid Methyl Ester: Structure, Properties, and Analytical Workflows

Executive Summary

In the realm of lipidomics and biomarker discovery, the precise characterization of long-chain unsaturated fatty acids is paramount. cis-13-Eicosenoic acid methyl ester (also known as methyl paullinate or methyl (Z)-icos-13-enoate) is a critical monounsaturated fatty acid methyl ester (FAME)[1]. Found natively in various plant oils and animal fats, this compound serves as a vital biomarker for metabolic profiling and exhibits notable biological activities, including anti-inflammatory and antioxidant properties[2].

As an application scientist, I approach the analysis of such lipids as a self-validating system: understanding the molecular structure dictates the physical properties, which in turn defines the analytical methodology required for its isolation and quantification.

Chemical Structure and Physical Properties

The molecular architecture of cis-13-eicosenoic acid methyl ester consists of a 21-carbon aliphatic chain, an esterified carboxyl group, and a critical cis-double bond located at the 13th carbon from the carboxyl terminus[1][2].

Causality in Structure: The cis configuration of the double bond introduces a rigid "kink" into the hydrophobic tail. This spatial disruption prevents tight intermolecular packing, which significantly lowers the melting point compared to its saturated counterpart (eicosanoic acid methyl ester) and increases its fluidity in biological membranes. Furthermore, the esterification of the polar carboxylic acid group neutralizes its hydrogen-bonding capacity, drastically increasing the molecule's volatility and lipophilicity (XLogP3: 8.7)[1][3]. This structural modification is what makes the compound highly amenable to Gas Chromatography (GC).

Quantitative Physical Data

Property	Value	Source
IUPAC Name	methyl (Z)-icos-13-enoate	PubChem[1]
CAS Registry Number	69120-02-1	ChemicalBook[4]
Molecular Formula	C₂₁H₄₀O₂	ECHEMI[3]
Molecular Weight	324.54 g/mol	LookChem[5]
Exact Mass	324.3028 Da	PubChem[1]
Lipophilicity (XLogP3)	8.7	PubChem[1]
Topological Polar Surface Area	26.3 Ų	ECHEMI[3]
Boiling Point	394.3 ± 11.0 °C (Predicted)	LookChem[5]
Density	0.871 ± 0.06 g/cm³ (Predicted)	LookChem[5]

Biological and Functional Relationships

In biological systems, unsaturated fatty acids like cis-13-eicosenoic acid modulate inflammatory pathways and neutralize free radicals[2]. When evaluating this compound for drug development or nutritional applications, it is essential to map how its structural features translate to both biological function and analytical behavior.

Structural features dictating the physical and biological properties of the ester.

Analytical Methodology: GC-MS Profiling

To accurately quantify cis-13-eicosenoic acid methyl ester from complex biological matrices (such as plant seed oils), a robust, self-validating extraction and derivatization protocol is required. Free fatty acids suffer from poor chromatographic peak shape due to hydrogen bonding with the stationary phase. Therefore, converting native lipids into FAMEs is a non-negotiable prerequisite[6][7].

Step-by-Step FAME Derivatization and GC-MS Protocol

System Validation Checkpoint: Before initiating the extraction, spike the raw sample with an internal standard (e.g., Methyl nonadecanoate, C19:0). The final recovery rate of C19:0 will self-validate the extraction efficiency, ensuring quantitative trustworthiness.

Step 1: Lipid Extraction

• Action: Homogenize 0.5 g of biological tissue/seed in a non-polar solvent (e.g., petroleum ether) using continuous hot extraction (Soxhlet apparatus) at 65 °C for 4 hours[7].

• Causality: Continuous refluxing maximizes the mass transfer of non-polar triglycerides from the biological matrix into the solvent, ensuring exhaustive lipid recovery.

Step 2: Base-Catalyzed Saponification

• Action: Dissolve the extracted lipid residue in 6 mL of 2% (w/v) methanolic sodium hydroxide. Reflux at 80 °C for 10 minutes[6].

• Causality: Base catalysis efficiently cleaves the ester bonds of complex triglycerides, yielding free fatty acid sodium salts and glycerol.

Step 3: Acid-Catalyzed Esterification

• Action: Add 7 mL of 14% boron trifluoride (BF₃) in methanol to the mixture and reflux for an additional 3 minutes[6].

• Causality: BF₃ is a potent Lewis acid. It protonates the carbonyl oxygen of the free fatty acids, rendering the carbon highly electrophilic. This facilitates rapid nucleophilic attack by methanol, driving the reaction forward to yield cis-13-eicosenoic acid methyl ester.

Step 4: Phase Separation and Salting-Out

• Action: Add 5 mL of n-heptane, boil for 2 minutes, cool, and add saturated aqueous sodium chloride[6][7].

• Causality: n-heptane selectively partitions the highly lipophilic FAMEs. The addition of brine increases the ionic strength of the aqueous layer, actively repelling the organic molecules (the "salting-out" effect) and driving the FAMEs entirely into the organic phase to prevent GC column contamination.

Step 5: GC-MS Analysis

• Action: Inject 1 µL of the organic layer into a GC-MS equipped with a high-polarity capillary column (e.g., SP-2560, 100 m × 0.25 mm i.d.) using helium as a carrier gas (1.0 mL/min). Set the electron ionization (EI) energy to 70 eV[6].

• Causality: A highly polar column is strictly required to resolve cis and trans isomers of unsaturated fatty acids, as they separate based on subtle differences in spatial configuration. The 70 eV EI energy is the universal standard, ensuring the resulting fragmentation pattern (molecular ion at m/z 324) can be reliably cross-referenced against NIST mass spectral libraries[2][6].

GC-MS Analytical Workflow for FAME Derivatization and Identification.

Conclusion

Understanding cis-13-eicosenoic acid methyl ester requires bridging the gap between its molecular geometry and its macroscopic properties. By recognizing how the cis-double bond and the methyl ester group dictate its lipophilicity and volatility, researchers can deploy highly targeted, self-validating GC-MS workflows. This ensures high-fidelity data acquisition, which is an absolute necessity for downstream applications in drug development, metabolomics, and nutritional science.

References

• PubChem - cis-13-Eicosenoic acid methyl ester | C21H40O2 | CID 14122961. National Center for Biotechnology Information. URL:[Link]

• LookChem - Cas 69120-02-1, CIS-13-EICOSENOIC ACID METHYL ESTER. URL:[Link]

• OCL Journal - Gas chromatography-mass spectrometry analysis and in vitro biological studies on fixed oil isolated from the waste pits of two varieties of Olea europaea L. URL:[Link]

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The Role of Methyl Paullinate in Cellular Lipid Metabolism Research: An In-Depth Technical Guide

Executive Summary

In the rapidly evolving field of lipidomics, the accurate profiling of long-chain fatty acids (LCFAs) is critical for understanding cellular energy homeostasis, host-pathogen interactions, and metabolic diseases. Paullinic acid (cis-13-eicosenoic acid, 20:1n-7) is a unique LCFA that serves as a vital biomarker and signaling molecule. However, due to its high polarity and low volatility, it must be derivatized into methyl paullinate —a Fatty Acid Methyl Ester (FAME)—for high-resolution analytical profiling. This whitepaper provides a comprehensive technical guide on the mechanistic role of paullinic acid in cellular metabolism and the self-validating analytical workflows required to quantify its methyl ester derivative.

Biochemical Context: Paullinic Acid and Methyl Paullinate

Paullinic acid is an omega-7 monounsaturated fatty acid naturally abundant in specific botanical sources such as guarana (Paullinia cupana) and certain marine oils1[1]. In cellular lipid metabolism research, native free fatty acids are notoriously difficult to analyze via gas-phase techniques because their polar carboxylic acid groups cause peak tailing and thermal instability.

To resolve this, application scientists derivatize paullinic acid into methyl paullinate 2[2]. This targeted esterification eliminates the polar functional group, significantly lowering the boiling point and enabling precise quantification via Gas Chromatography-Mass Spectrometry (GC-MS).

Mechanistic Role in Cellular Lipid Metabolism

Understanding the biological significance of methyl paullinate requires examining how its native form (paullinic acid) is trafficked, scavenged, and metabolized in complex cellular models.

Hepatic Lipid Metabolism and the Cyp2c44/FATP2 Axis

In mammalian metabolic models, the regulation of LCFA uptake is critical for maintaining insulin sensitivity. Recent breakthroughs highlight the regulatory role of the epoxygenase Cyp2c44 in hepatic lipid metabolism 3[3].

Causality in Disease Modeling: Cyp2c44 produces epoxyeicosatrienoic acids (EETs) that normally restrict the plasma membrane localization of Fatty Acid Transporter 2 (FATP2). When Cyp2c44 is deleted or inhibited, EET levels drop, causing FATP2 to translocate to the plasma membrane. This drives a massive influx of LCFAs (including eicosenoic acids like paullinic acid). The cellular machinery becomes overwhelmed, leading to the esterification of these excess lipids into diacylglycerol (DAG) 4[4]. DAG accumulation acts as a secondary messenger that activates Protein Kinase C delta (PKCδ). Activated PKCδ subsequently phosphorylates the Insulin Receptor Substrate 1 (IRS-1) on serine residues, dampening insulin signaling and inducing hepatic insulin resistance5[5].

Fig 1. Cyp2c44/FATP2/DAG signaling axis regulating hepatic lipid metabolism and insulin resistance.

Host-Pathogen Lipid Scavenging in Apicomplexa

Apicomplexa parasites (e.g., Toxoplasma gondii, Plasmodium falciparum) rely on a highly flexible "make and take" dogma for lipid acquisition6[6]. While they possess a relict plastid capable of de novo Type II fatty acid synthesis (FASII), this pathway is metabolically expensive and can become dispensable depending on host lipid availability 7[7].

Causality in Parasitology: To conserve energy during rapid replication, these parasites heavily scavenge host LCFAs, notably unsaturated fatty acids like paullinic acid and oleic acid[6]. The scavenged lipids are rapidly channeled into the parasite's endoplasmic reticulum and stored as triacylglycerols (TAGs) in lipid droplets. This mechanism prevents host-induced lipotoxicity and ensures that membrane biogenesis can proceed uninterrupted during schizogony[7].

Analytical Workflows: GC-MS Profiling of Methyl Paullinate

To accurately quantify paullinic acid in biological matrices, a self-validating FAME derivatization protocol is mandatory. The addition of an internal standard prior to extraction ensures that any lipid loss during sample partitioning is mathematically corrected during final GC-MS integration.

Step-by-Step FAME Derivatization Protocol

• Sample Preparation & Spiking: Homogenize 15 mg of the biological sample (tissue, plasma, or seed oil). Spike the homogenate with a known concentration of heptadecanoic acid (C17:0) as an Internal Standard8[8]. Rationale: C17:0 is rarely found in high concentrations in mammalian or plant tissues, making it an ideal baseline for absolute quantification.

• Esterification: Add 1 mL of Boron trifluoride (BF3)-methanol reagent to the sample. Incubate the reaction mixture in a sealed vial at 60 °C for 30 minutes[8]. Rationale: BF3 acts as a powerful Lewis acid catalyst, driving the nucleophilic acyl substitution that converts free and glycerolipid-bound fatty acids into volatile methyl esters (e.g., methyl paullinate).

• Quenching & Phase Separation: Immediately transfer the reaction tubes to an ice bath for 5 minutes to halt the esterification. Add 1 mL of high-purity hexane followed by 1 mL of distilled water. Vortex vigorously for 60 seconds to force phase separation[8].

• Extraction: Allow the phases to separate. The upper organic layer (hexane) contains the non-polar FAMEs, including methyl paullinate, while the lower aqueous layer retains polar cellular debris and the BF3 catalyst.

• Collection: Carefully aspirate the undisturbed upper hexane layer and transfer it to a sterile GC autosampler vial for injection[8].

Fig 2. Step-by-step workflow for the derivatization and GC-MS analysis of methyl paullinate.

Quantitative Data Presentation

The accurate identification of methyl paullinate relies on specific chromatographic and mass spectrometric parameters.

Table 1: Standard GC-MS Parameters for Methyl Paullinate Detection

Parameter	Specification / Value	Rationale
Column Type	Fused silica Rtx-2330 (30 m × 0.32 mm ID)	High polarity stationary phase resolves cis/trans isomers of LCFAs[8].
Detector	Flame Ionization Detector (FID) / MS	FID provides a wide linear dynamic range; MS confirms molecular weight[8].
Carrier Gas	Helium (Constant flow)	Inert gas prevents sample oxidation at high elution temperatures.

| Target m/z | 324.3 (Molecular Ion) | Confirms the exact mass of the methyl esterified 20:1n-7 molecule. |

Clinical and Research Applications

Because paullinic acid is a highly specific LCFA, its methyl ester serves as a critical biomarker in multiple pathophysiological contexts, summarized below:

Table 2: Pathophysiological Implications of Paullinic Acid / Methyl Paullinate

Application Area	Biological Matrix	Diagnostic / Research Value	Reference
Nutritional Biomarkers	Plasma / Blood	Tracks dietary intake of specific botanical and fish oils due to its insolubility in water and primary transport in blood.	[1]
Veterinary Lipidomics	Bovine Plasma	Used in TLC-GC profiling to evaluate energy metabolism and lipid mobilization in dairy cows suffering from hyperketonemia.	9[9]

| Oncology Diagnostics | Human Pleural Effusion | Validated as part of a multi-lipid biomarker panel for the diagnosis of cancers, highlighting systemic alterations of LCFA metabolism in malignant states. | 10[10] |

Conclusion

Methyl paullinate is far more than a simple analytical standard; it is the gateway to understanding the complex dynamics of paullinic acid in cellular lipidomics. From uncovering the "make and take" survival mechanisms of Apicomplexa parasites to mapping the Cyp2c44/FATP2 axis in hepatic insulin resistance, the precise derivatization and GC-MS quantification of this LCFA continues to drive forward therapeutic and diagnostic innovations.

References

• FooDB. "Showing Compound 13-Eicosenoic acid (FDB013825)". Source: foodb.ca. URL:[Link]

• Ghoshal, K., et al. "Epoxygenase Cyp2c44 Regulates Hepatic Lipid Metabolism and Insulin Signaling by Controlling FATP2 Localization and Activation of the DAG/PKCδ Axis". Source: diabetesjournals.org. URL:[Link]

• Shunmugam, S., et al. "The flexibility of Apicomplexa parasites in lipid metabolism". Source: nih.gov (PMC). URL:[Link]

• Murthy, H.N., et al. "Nutritional Value, Fatty Acid and Phytochemical Composition, and Antioxidant Properties of Mysore Fig (Ficus drupacea Thunb.) Fruits". Source: nih.gov (PMC). URL:[Link]

• Fiore, E., et al. "Identification of Plasma Fatty Acids in Four Lipid Classes to Understand Energy Metabolism at Different Levels of Ketonemia in Dairy Cows Using Thin Layer Chromatography and Gas Chromatographic Techniques (TLC-GC)". Source: mdpi.com. URL:[Link]

• Google Patents. "Lipid biomarkers for the diagnosis of cancer (WO2017155473A1)". Source: google.com.

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biosynthesis pathways of cis-13-eicosenoic acid in biological samples

Biosynthesis Pathways and Analytical Methodologies of cis-13-Eicosenoic Acid (Paullinic Acid): A Technical Whitepaper

Executive Summary

cis-13-Eicosenoic acid (commonly known as paullinic acid, 20:1n-7, or 20:1Δ13) is a very-long-chain monounsaturated fatty acid (VLCMUFA) belonging to the omega-7 family. Structurally, it is a positional isomer of the more abundant gondoic acid (20:1n-9). Initially identified in the seeds of guarana (Paullinia cupana)[1], paullinic acid is a critical metabolic intermediate in specific marine invertebrates, engineered microbes, and oilseed crops[2]. Given the emerging therapeutic roles of omega-7 fatty acids in metabolic regulation and inflammation[3], understanding its biosynthesis and establishing rigorous analytical workflows are paramount for researchers in lipidomics, synthetic biology, and drug development.

De Novo Biosynthetic Pathways

The biosynthesis of paullinic acid is a highly conserved, sequential elongation process that builds upon the primary omega-7 precursor, palmitoleic acid.

• Desaturation (The Rate-Limiting Step): The pathway initiates in the plastid or endoplasmic reticulum with the desaturation of palmitic acid (16:0) to palmitoleic acid (16:1Δ9, n-7). This insertion of a cis-double bond is catalyzed by stearoyl-ACP Δ9-desaturases (e.g., SAD6 and SAD8 in plant systems like upland cotton)[4].

• First Elongation: Palmitoleic acid undergoes a two-carbon extension via the malonyl-CoA-dependent elongase machinery to form cis-vaccenic acid (18:1Δ11, n-7).

• Terminal Elongation: The final two-carbon elongation converts cis-vaccenic acid to cis-13-eicosenoic acid (20:1Δ13, n-7). The specific enzymes governing this step vary significantly by organism:

  • Plant Systems: In oilseed crops like Arabidopsis thaliana and Camelina sativa, the FATTY ACID ELONGASE 1 (FAE1) complex specifically elongates 18:1Δ11 to 20:1Δ13, predominantly localizing the product in the seed endosperm[2].

  • Marine Invertebrates: In marine organisms such as the sea urchin Hemicentrotus pulcherrimus, specific elongases like Elovl6-like C drive the robust conversion of 18:1n-7 to 20:1n-7[5].

Biosynthetic pathway of cis-13-eicosenoic acid from palmitic acid.

Synthetic Biology and Heterologous Expression

Because extracting VLCMUFAs from plant or marine resources carries a high environmental footprint, microbial cell factories are being engineered for sustainable production. Recent advances have successfully reconstituted the plant-derived unbranched VLCFA biosynthesis cascade in Escherichia coli[6]. By utilizing a self-assembling GFP scaffold to facilitate enzyme solubilization and interaction of the Arabidopsis thaliana membrane-bound VLCFA synthase complex, researchers successfully induced the generation of cis-13-eicosenoic acid alongside other VLCFAs upon supplementation with external oleic acid and cerulenin[6].

Analytical Methodologies: GC-MS Protocol & Causality

Accurate quantification of paullinic acid in biological matrices requires rigorous analytical workflows. Because 20:1n-7 and 20:1n-9 are positional isomers with identical mass-to-charge (m/z) ratios, standard non-polar gas chromatography (GC) is insufficient. The following protocol outlines a self-validating system for lipid extraction, derivatization, and GC-MS analysis.

Step-by-Step Protocol: GC-MS Analysis of VLCMUFAs

• Internal Standardization & Extraction: Spike the biological sample (e.g., homogenized tissue or cell pellet) with a known concentration of an unnatural fatty acid internal standard (e.g., heptadecanoic acid, 17:0). Extract total lipids using a modified Folch method (Chloroform:Methanol, 2:1 v/v).

  • Causality: The internal standard corrects for variable extraction efficiencies and matrix effects, ensuring absolute quantification rather than mere relative abundance.

• FAME Derivatization: Evaporate the organic solvent under a gentle stream of nitrogen. Resuspend the lipid film in a solution of 3% HCl in anhydrous methanol (or acetyl chloride/methanol) and incubate at 80°C for 60 minutes[7].

  • Causality: Fatty acids must be converted to Fatty Acid Methyl Esters (FAMEs) to increase their volatility and thermal stability for GC. Acid-catalyzed esterification is strictly chosen over base-catalyzed methods because it simultaneously methylates free fatty acids and transesterifies complex lipids (e.g., triacylglycerols), providing a comprehensive total fatty acid profile.

• Liquid-Liquid Extraction: Quench the reaction with distilled water and extract the FAMEs into a non-polar solvent like hexane or petroleum ether[7].

• Chromatographic Separation: Inject 1 µL of the FAME extract into a GC-MS equipped with a highly polar cyanopropyl capillary column (e.g., SP-2560 or DB-WAX).

  • Causality: Highly polar stationary phases interact with the pi-electrons of the double bonds. The subtle differences in the distance between the double bond and the carboxylate group in n-7 versus n-9 isomers result in distinct dipole moments. A highly polar column exploits this to achieve baseline resolution of paullinic acid from gondoic acid, which a standard non-polar column (like DB-5) cannot do.

• Mass Spectrometric Detection: Operate the MS in Electron Impact (EI) mode at 70 eV. Identify paullinic acid by matching its retention time with authenticated standards and confirming its molecular ion (m/z 326 for the methyl ester).

Step-by-step GC-MS analytical workflow for paullinic acid quantification.

Quantitative Data Summaries

The efficiency of paullinic acid biosynthesis varies significantly depending on the host organism and the specific elongase expressed. Table 1 summarizes quantitative conversion data from recent heterologous expression studies.

Table 1: Substrate Conversion Efficiencies in Heterologous Expression Systems

Enzyme / Source	Host Organism	Substrate	Product	Conversion Efficiency / Yield	Reference
FAE1 (Arabidopsis thaliana)	Seed Endosperm	18:1n-7	20:1n-7	~2 mol% of total FA in whole seeds	[2]
Elovl6-like C (H. pulcherrimus)	S. cerevisiae	18:1n-7	20:1n-7	Prominent conversion (>40%)	[5]
GFP-Scaffolded VLCFA Synthase	E. coli	Endogenous	20:1n-7	0.25 mg/L/h productivity	[6]

References[3]Synthesis of Paullinic Acid for Experimental Use: Application Notes and Protocols - Benchchem[6]GFP Scaffold-Based Engineering for the Production of Unbranched Very Long Chain Fatty Acids in Escherichia coli With Oleic - Frontiers[2]Targeted mutagenesis of FATTY ACID ELONGASE 1 entails near complete elimination of very long chain fatty acids in the seeds of camelina cultivar Ligena - PMC[5]Enzymes enabling the biosynthesis of various C20 polyunsaturated fatty acids in a sea urchin Hemicentrotus pulcherrimus - PMC[1]Showing Compound 13-Eicosenoic acid (FDB013825) - FooDB[4]Stearoyl-ACP Δ9 Desaturase 6 and 8 (GhA-SAD6 and GhD-SAD8) Are Responsible for Biosynthesis of Palmitoleic Acid Specifically in Developing Endosperm of Upland Cotton Seeds - PMC[7]Inhibition of fatty acid synthesis in Escherichia coli in the absence of phospholipid synthesis and release of inhibition by thi - ASM Journals

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Thermodynamic Profiling of cis-13-Eicosenoic Acid Methyl Ester: A Technical Whitepaper

Executive Summary

Understanding the thermodynamic behavior of very-long-chain monounsaturated fatty acid methyl esters (VLCFA-MEs) is a critical prerequisite for advancing both biofuel engineering and lipid-based pharmaceutical formulations. cis-13-Eicosenoic acid methyl ester (commonly known as methyl paullinate) is a C20:1 fatty acid methyl ester found natively in botanical sources such as wood apple seed oil and the Mysore fig 12. As a Senior Application Scientist, I approach the characterization of this molecule not merely as a collection of data points, but as a dynamic system where molecular architecture dictates macroscopic physical properties. This guide delineates the causality between the molecule's structural conformation and its thermodynamic profile, providing self-validating experimental workflows for rigorous laboratory analysis.

Molecular Architecture & Thermodynamic Causality

The core defining feature of methyl paullinate is its Δ13 cis-unsaturation. In aliphatic hydrocarbon chains, a cis (Z) double bond restricts bond rotation and induces a rigid ~30° bend (or kink) in the acyl tail 3.

Mechanistic Impact on Phase Transitions: In saturated fatty acid methyl esters (like methyl arachidate, C20:0), the straight aliphatic chains allow for highly ordered, dense Van der Waals packing, resulting in a stable crystalline lattice and a high melting point (~54 °C). However, the steric hindrance introduced by the 30° kink in cis-13-eicosenoic acid methyl ester drastically disrupts this crystalline packing efficiency. Consequently, the lattice energy of the solid phase is significantly lowered. Less thermal energy (enthalpy of fusion, ΔHfus​ ) is required to overcome these intermolecular forces, depressing the melting point ( Tm​ ) to sub-zero temperatures (-20 °C to -34 °C) 4. This melting point depression is the exact thermodynamic mechanism leveraged to improve the Cold Filter Plugging Point (CFPP) in biodiesel admixtures [[5]]().

Quantitative Thermodynamic Data

The following table summarizes the foundational thermodynamic and physical properties of cis-13-eicosenoic acid methyl ester.

Property	Value	Reference
IUPAC Name	Methyl (Z)-icos-13-enoate	6
Molecular Formula	C₂₁H₄₀O₂	6
Molecular Weight	324.54 g/mol	6
Boiling Point (760 mmHg)	~394.3 °C – 420.0 °C	4
Melting Point ( Tm​ )	-34.0 °C to -20.0 °C	4
Density (Liquid Phase)	~0.871 – 0.900 g/cm³	[[4]]()
Flash Point	~113 °C	[[4]]()

Experimental Methodologies for Thermodynamic Validation

To guarantee data integrity, thermodynamic measurements must be treated as a self-validating system. Thermal data (DSC/TGA) is meaningless if the sample contains positional isomers (e.g., cis-11 vs. cis-13) or trans-fatty acid impurities, which artificially skew phase transition temperatures 7. Therefore, compositional validation must precede thermal analysis.

Fig 1. Sequential thermodynamic characterization workflow for FAME phase transitions.

Protocol 1: Compositional & Isomeric Validation via GC-MS

Objective: Confirm the absence of saturated FAMEs or trans-isomers before thermal profiling. Causality: Non-polar columns separate strictly by boiling point, which is nearly identical for C20:1 positional isomers. We must use a highly polar cyanopropyl column; the polar stationary phase interacts directly with the π -electrons of the double bond, allowing baseline resolution of cis-11, cis-13, and trans isomers 5.

• Sample Preparation: Dilute the methyl paullinate sample in n-hexane (1 drop per 1.5 mL) to prevent column overloading 5.

• Injection: Inject 1 µL into the GC-MS equipped with an HP-88 column (30 m × 0.25 mm ID). Set the injector to 240 °C with a 10:1 split ratio to maintain sharp peak shapes 5.

• Thermal Gradient: Hold the oven at 100 °C for 5 min, ramp at 10 °C/min to 220 °C, and hold for 5 min 5.

• MS Detection: Operate in electron ionization (EI) mode at 70 eV. Validate the structure via diagnostic fragments: m/z 55 (McLafferty rearrangement), m/z 74 (FAME base peak), and m/z 87 6.

Protocol 2: Solid-Liquid Equilibrium (SLE) via Differential Scanning Calorimetry (DSC)

Objective: Accurately measure the equilibrium melting temperature ( Tm​ ) and enthalpy of fusion ( ΔHfus​ ). Causality: FAMEs exhibit complex polymorphism (forming α , β′ , and β crystal structures). Rapid cooling traps the lipid in a metastable α -phase, yielding artificially low melting points. A strictly controlled, slow cooling rate ensures the lipid crystallizes into its most thermodynamically stable β -form, providing true SLE data for phase transition modeling 5.

• Encapsulation: Seal 5–10 mg of validated methyl paullinate in an aluminum hermetic pan to prevent volatilization.

• Atmospheric Control: Equilibrate at 25 °C under a continuous nitrogen purge (50 mL/min). Note: Oxygen exclusion is mandatory to prevent oxidative cross-linking of the double bond during thermal cycling.

• Crystallization Phase: Cool the sample at a controlled rate of 5 °C/min down to -80 °C. Hold isothermally for 10 minutes to ensure complete lattice formation.

• Melting Phase: Heat the sample at 5 °C/min back to 50 °C. Integrate the primary endothermic peak to calculate ΔHfus​ .

Predictive Thermodynamic Modeling

Direct measurement of critical properties (Critical Temperature Tc​ , Critical Pressure Pc​ ) for heavy FAMEs like methyl paullinate is often impossible due to thermal degradation occurring before the critical point is reached. Therefore, computational group contribution methods, such as the Multi-Dimensional Quasi-Discrete (MDQD) model, are utilized 8. By breaking the molecule down into its constituent functional groups (ester group, aliphatic backbone, and the specific cis-alkene linkage), researchers can accurately estimate isobaric heat capacity ( Cp​ ) and latent heat of vaporization ( ΔHvap​ ) required for droplet heating and evaporation simulations in internal combustion engines 8.

References

• Modelling of biodiesel fuel droplet heating and evaporation. ResearchGate. 8

• Correlating the Cold Filter Plugging Point to Concentration and Melting Properties of Fatty Acid Methyl Ester (Biodiesel) Admixtures. ACS Publications.5

• Buy cis-13-Eicosenoic acid methyl ester. Smolecule. 6

• Buy Methyl cis-5-eicosenoate. Smolecule. 3

• (Z)-Methyl icos-11-enoate. Benchchem. 7

• CIS-11-EICOSENOIC ACID METHYL ESTER. Chemdad. 4

• Fatty Acid Profile, Tocopherol Content of Seed Oil, and Nutritional Analysis of Seed Cake of Wood Apple (Limonia acidissima L.). PEARL. 1

• Nutritional Value, Fatty Acid and Phytochemical Composition, and Antioxidant Properties of Mysore Fig (Ficus drupacea Thunb.) Fruits. PMC. 2

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Toxicological and Safety Profile of cis-13-Eicosenoic Acid Methyl Ester: A Comprehensive Technical Guide

Executive Summary

As lipid-based drug delivery systems and novel cosmetic formulations advance, the safety profiling of long-chain fatty acid methyl esters (FAMEs) has become a critical focal point for formulation scientists. cis-13-Eicosenoic acid methyl ester (commonly known as methyl paullinate or methyl gondoate isomer, CAS: 69120-02-1) is a 20-carbon monounsaturated FAME naturally derived from botanical sources such as Lepidium sativum and Paullinia cupana.

This technical guide synthesizes the physicochemical parameters, predictive toxicology, and established safety assessment methodologies for cis-13-eicosenoic acid methyl ester. By bridging structural read-across data with self-validating experimental protocols, this whitepaper provides researchers and drug development professionals with a robust framework for evaluating the safety of this lipophilic compound.

Physicochemical Properties & Pharmacokinetics

The pharmacokinetic behavior and cellular interaction of cis-13-eicosenoic acid methyl ester are fundamentally dictated by its high lipophilicity and structural flexibility. The single cis double bond at the 13th position introduces a "kink" in the aliphatic chain, which prevents tight crystalline packing, thereby maintaining it as a liquid at room temperature and enhancing its integration into phospholipid bilayers.

Quantitative Physicochemical Profile

The following table summarizes the core quantitative data critical for predicting the compound's absorption, distribution, metabolism, and excretion (ADME) profile[1][2].

Property	Value	Implication for Drug Development
CAS Number	69120-02-1	Regulatory identification standard[2].
Molecular Formula	C₂₁H₄₀O₂	Determines mass-to-charge ratio in MS[1].
Molecular Weight	324.54 g/mol	Falls within Lipinski's Rule of 5 (<500 Da)[1].
XLogP3 (Lipophilicity)	8.7	Highly hydrophobic; requires lipid-based carriers (e.g., LNPs) for aqueous delivery[1].
Topological Polar Surface Area	26.3 Ų	Excellent membrane permeability; rapid intracellular uptake[1].
Rotatable Bonds	18	High conformational flexibility; high entropy upon target binding[2].
Hydrogen Bond Acceptors	2	Limited aqueous hydrogen bonding; relies on hydrophobic interactions[2].

Toxicological Profile & Safety Assessment

Due to the rapid in vivo hydrolysis of FAMEs, the toxicological profile of cis-13-eicosenoic acid methyl ester is largely extrapolated from its free fatty acid form (paullinic acid) and its botanical matrices. The free acid is generally recognized as safe and is not listed as a carcinogen by the IARC, NTP, or OSHA[3].

Acute and Sub-Acute Toxicity (In Vivo Read-Across)

Toxicological evaluations of botanical oils rich in this specific fatty acid provide a reliable safety baseline:

• Lepidium sativum Seed Oil: Containing 33.4% cis-13-eicosenoic acid, acute oral administration in Wistar albino rats established an LD₅₀ of 2,818.32 mg/kg[4]. Doses exceeding 1,000 mg/kg induced transient lethargy and piloerection, which resolved within 3 hours[4]. This transient morbidity is mechanistically attributed to acute lipid overload and delayed gastric emptying rather than specific target organ toxicity.

• Lantana camara Extracts: Extracts containing this compound demonstrated no toxic signs at acute doses up to 2,000 mg/kg, and sub-chronic administration (90 days) at 200 mg/kg revealed no hematological, biochemical, or histopathological alterations[5].

Cytotoxicity and Genotoxicity

In vitro studies on extracts from Leucas zeylanica, which contain cis-13-eicosenoic acid, confirm that the compound is non-toxic regarding skin irritation, cellular cytotoxicity, and genotoxicity[6]. The lack of electrophilic functional groups (such as epoxides or aldehydes) in its structure natively minimizes the risk of DNA adduction or oxidative stress induction.

Metabolic Fate & Mechanistic Pathways

Understanding the biotransformation of cis-13-eicosenoic acid methyl ester is essential for interpreting its safety profile. FAMEs do not typically accumulate in tissues; they are rapidly metabolized via highly conserved enzymatic pathways.

Metabolic pathway of cis-13-eicosenoic acid methyl ester leading to beta-oxidation.

Causality in Metabolism: The initial hydrolysis by carboxylesterases yields paullinic acid and trace methanol. Because the methanol generated from the metabolism of pharmacological doses of FAMEs is orders of magnitude below the toxic threshold (and below endogenous production levels), the systemic toxicity is entirely dictated by the free fatty acid, which is safely consumed via mitochondrial beta-oxidation.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. They include built-in controls and mechanistic rationale to prevent false positives/negatives commonly associated with highly lipophilic compounds.

Protocol 1: In Vitro Cytotoxicity Screening (MTT Assay)

Causality & Rationale: Lipophilic compounds like FAMEs (XLogP3 = 8.7) tend to partition into cell membranes or precipitate in aqueous media, potentially causing artifactual cell death via physical suffocation rather than biochemical toxicity. To prevent this, the target compound must be complexed with Bovine Serum Albumin (BSA) to mimic physiological lipid transport. The MTT assay is chosen because it directly measures mitochondrial succinate dehydrogenase activity, a prime indicator of metabolic disruption.

Step-by-Step Methodology:

• Preparation of BSA-Conjugated FAME: Dissolve cis-13-eicosenoic acid methyl ester in 100% ethanol to create a 100 mM stock. Dropwise, add the stock to a 10% (w/v) fatty-acid-free BSA solution in PBS at 37°C to achieve a 3:1 (FAME:BSA) molar ratio. Evaporate the residual ethanol under a gentle nitrogen stream.

• Cell Seeding: Seed HepG2 (hepatocellular carcinoma) cells at a density of 1 × 10⁴ cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment (Self-Validation Step): Treat cells with the BSA-conjugated FAME at concentrations ranging from 1 µM to 500 µM.

  • Vehicle Control: BSA solution without FAME (Validates that the carrier is non-toxic).

  • Positive Control: 1% Triton X-100 (Validates assay sensitivity to membrane lysis).

• Incubation & MTT Addition: Incubate for 48 hours. Remove media, wash with PBS, and add 100 µL of fresh media containing 0.5 mg/mL MTT reagent. Incubate for exactly 3 hours.

• Solubilization & Readout: Aspirate the MTT solution. Add 100 µL of cell-culture grade DMSO to solubilize the formazan crystals. Read absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability relative to the vehicle control. Determine the IC₅₀ using non-linear regression analysis.

Protocol 2: GC-MS Quantification in Biological Matrices

Causality & Rationale: Unlike free fatty acids, cis-13-eicosenoic acid methyl ester is inherently volatile and thermally stable, eliminating the need for aggressive derivatization (e.g., BF₃/methanol). The primary challenge is quantitative recovery from complex matrices. We utilize Methyl Heptadecanoate (C17:0 FAME) as an internal standard (IS) because it is virtually absent in mammalian tissues and elutes closely to the target, perfectly correcting for matrix suppression and extraction losses.

Step-by-Step Methodology:

• Sample Spiking: Aliquot 200 µL of plasma or tissue homogenate into a glass centrifuge tube. Spike with 10 µL of the Internal Standard (Methyl Heptadecanoate, 50 µg/mL in hexane).

• Liquid-Liquid Extraction (LLE): Add 1 mL of a Hexane:Isopropanol (3:2, v/v) mixture. Vortex vigorously for 2 minutes to disrupt lipid-protein interactions.

• Phase Separation: Centrifuge at 3,000 × g for 10 minutes at 4°C. The upper organic layer (hexane) contains the FAMEs.

• Concentration: Carefully transfer the upper organic layer to a clean GC vial. Evaporate to dryness under a gentle stream of nitrogen at room temperature to prevent volatilization of the target analyte.

• Reconstitution: Reconstitute the residue in 100 µL of GC-grade hexane.

• GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a polar capillary column (e.g., DB-WAX).

  • Oven Program: 150°C for 2 min, ramp at 10°C/min to 240°C, hold for 10 min.

  • Validation: Construct a 6-point calibration curve (R² > 0.99) using the ratio of the target analyte peak area to the IS peak area.

Predictive Toxicology Workflow

To systematically evaluate novel formulations containing cis-13-eicosenoic acid methyl ester, drug development professionals should follow a tiered predictive toxicology workflow.

Tiered workflow for establishing the safety profile of novel lipid excipients.

References

• cis-13-Eicosenoic acid methyl ester | C21H40O2 | CID 14122961 - PubChem, nih.gov,[Link]

• Toxic effects of Lepidium sativum seed fixed oil on Wistar albino rats in acute and subacute toxicity models - PMC, nih.gov,[Link]

• (PDF) Phytochemical and Toxicity Analysis of Leucas zeylanica crude extracts, researchgate.net,[Link]

• Toxicological Study of n-hexane and Chloroform Extracts of Lantana camara L. in Experimental Animals - Semantic Scholar, semanticscholar.org,[Link]

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historical discovery of cis-13-eicosenoic acid methyl ester in seed oils

Title: Unveiling Methyl Paullinate: The Historical Discovery and Analytical Characterization of cis-13-Eicosenoic Acid Methyl Ester in Seed Oils

Executive Summary The discovery of rare, long-chain monounsaturated fatty acids (MUFAs) has historically driven advancements in lipidomics and pharmacognosy. Among these, cis-13-eicosenoic acid (20:1Δ13), commonly known as paullinic acid, represents a unique omega-7 fatty acid predominantly sequestered in the seed oils of the Sapindaceae botanical family. This whitepaper provides an in-depth technical examination of the historical discovery of paullinic acid, the causality behind the analytical methodologies used to isolate its methyl ester derivative (methyl paullinate), and the self-validating experimental workflows that established its structural identity.

Introduction: The Enigma of Rare Monounsaturated Fatty Acids

The plant kingdom is a prolific synthesizer of unusual fatty acids, many of which are compartmentalized in the storage triacylglycerols (TAGs) and cyanolipids of specific oilseeds [1]. While oleic acid (18:1Δ9) dominates most plant lipid profiles, the discovery of omega-7 fatty acids like cis-13-eicosenoic acid challenged existing paradigms of plant lipid biosynthesis. Understanding the structural uniqueness of this fatty acid—characterized by the elongation of the carbon chain while maintaining the cis double bond at the n-7 position—has profound implications for drug development, particularly in formulating novel anti-inflammatory and cosmetic lipid vehicles.

Biosynthetic Pathway and Metabolic Implications

The synthesis of cis-13-eicosenoic acid in plants bypasses the standard oleic acid elongation pathway. Instead, it serves as a terminal extension of the omega-7 metabolic route.

Expertise Insight (Causality of Double-Bond Placement): The specific Δ13 double-bond placement originates from the initial desaturation of palmitic acid (16:0) by a plastidial Δ9-desaturase, yielding palmitoleic acid (16:1Δ9). Subsequent actions by membrane-bound fatty acid elongase (FAE) complexes in the endoplasmic reticulum sequentially add two-carbon units via malonyl-CoA. Elongating 16:1Δ9 yields cis-vaccenic acid (18:1Δ11), and a subsequent elongation cycle produces cis-13-eicosenoic acid (20:1Δ13). In analytical laboratories, the in vitro transesterification of this biological product yields the methyl ester derivative (methyl paullinate) required for chromatographic resolution.

Fig 1. Biosynthetic pathway of paullinic acid and its conversion to methyl ester.

Historical Milestones: The Sapindaceae Breakthrough

Prior to the mid-1990s, the precise profiling of long-chain MUFAs was hindered by co-elution phenomena and inadequate derivatization techniques, leading to frequent misidentifications.

The pivotal breakthrough occurred in 1995 when lipid chemist Volker Spitzer conducted a comprehensive gas-liquid chromatography-mass spectrometry (GLC-MS) analysis of the seed oil of Paullinia elegans[2]. Spitzer discovered that the total lipids, triglycerides, and cyanolipids of P. elegans were exceptionally rich in a previously obscure fatty acid, which he named "paullinic acid." By converting the lipid fractions into fatty acid methyl esters (FAMEs), Spitzer definitively assigned the double bond position to Δ13.

This discovery was later corroborated in other Sapindaceae species, such as guarana (Paullinia cupana), where cis-11-eicosenoic and cis-13-eicosenoic acids were found heavily esterified to nitrile groups in type I cyanolipids [3].

Experimental Workflows: Isolation and Transesterification

To accurately characterize long-chain fatty acids, they must be converted into volatile, thermally stable derivatives. The synthesis of methyl paullinate via methyl esterification remains the gold standard.

Self-Validating Protocol: Seed Extraction to FAME Synthesis

• Seed Preparation & Lipid Extraction:

  • Action: Mill 10 g of dried Sapindaceae seeds into a fine powder. Perform Soxhlet extraction using 150 mL of n-hexane for 6 hours.

  • Causality: Hexane is selected for its highly non-polar nature, efficiently solubilizing neutral triacylglycerols and cyanolipids while excluding polar cellular debris and carbohydrates.

• Internal Standard Integration (Trustworthiness Check):

  • Action: Spike the extracted lipid fraction with 1.0 mg of heptadecanoic acid (C17:0).

  • Causality: C17:0 is virtually absent in Sapindaceae seed oils. Its inclusion acts as a self-validating internal standard to quantify extraction recovery and derivatization efficiency.

• Transesterification (FAME Preparation):

  • Action: Transfer 50 mg of the lipid extract to a glass reaction vial. Add 2 mL of 14% Boron trifluoride (BF3) in methanol. Heat the sealed vial at 60°C for 30 minutes [4].

  • Causality: BF3 acts as a potent Lewis acid catalyst. It protonates the carbonyl oxygen of the lipid esters, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by methanol. This drives the equilibrium toward the formation of methyl esters (methyl paullinate) without isomerizing the delicate cis-Δ13 double bond.

• Recovery:

  • Action: Cool the vial, add 2 mL of distilled water to quench the reaction, and extract the FAMEs with 2 mL of n-hexane. Pass the upper hexane layer through anhydrous sodium sulfate to remove residual water.

Fig 2. Experimental workflow for extracting and characterizing methyl paullinate.

Analytical Profiling via GC-MS

The definitive identification of methyl paullinate relies heavily on GC-MS parameters.

Expertise Insight: While FAMEs are excellent for chromatographic separation on polar capillary columns, standard Electron Impact (EI) MS at 70 eV often induces double-bond migration along the aliphatic chain. This makes it difficult to pinpoint the exact position of the unsaturation using FAMEs alone. To solve this, historical analyses by Spitzer and contemporaries often ran parallel derivatizations using 4,4-dimethyloxazoline (DMOX) derivatives. DMOX stabilizes the double bond during fragmentation, yielding diagnostic ions spaced by 12 atomic mass units exactly at the site of unsaturation, thereby proving the Δ13 position of paullinic acid [2].

Table 1: Quantitative Fatty Acid Profile of Paullinia elegans Seed Oil (Data synthesized from historical GC-MS profiling of Sapindaceae species)

Fatty Acid	Common Name	Structural Formula	Abundance (% of Total Lipids)
16:0	Palmitic Acid	C16H32O2	~4.0%
18:0	Stearic Acid	C18H36O2	~1.5%
18:1 (n-9)	Oleic Acid	C18H34O2	~15.0%
18:1 (n-7)	cis-Vaccenic Acid	C18H34O2	~19.8%
20:1 (n-9)	Gondoic Acid	C20H38O2	~3.7%
20:1 (n-7)	Paullinic Acid	C20H38O2	~44.4%
20:1 (n-5)	cis-15-Eicosenoic Acid	C20H38O2	~0.7%

Note: In GC analysis, paullinic acid is detected and quantified as its derivative, cis-13-eicosenoic acid methyl ester (Methyl Paullinate).

Conclusion

The historical discovery of cis-13-eicosenoic acid methyl ester in Sapindaceae seed oils underscores the critical importance of rigorous analytical chemistry in lipidomics. By combining targeted non-polar extraction, Lewis acid-catalyzed transesterification, and advanced GC-MS techniques, researchers unlocked the structural secrets of rare omega-7 fatty acids. Today, the self-validating methodologies established during the discovery of methyl paullinate remain foundational for drug development professionals exploring the pharmacological and cosmetic potential of botanical oils.

References

• Title: Rare fatty acids and lipids in plant oilseeds: occurrence and bioactivity. Source: Phytochemistry Reviews URL: [Link]

• Title: GLC-MS analysis of the fatty acids of the seed oil, triglycerides, and cyanolipids of Paullinia elegans (Sapindaceae)—a rich source of cis-13-eicosenoic acid (paullinic acid). Source: Journal of High Resolution Chromatography URL: [Link]

• Title: Seed Oil Composition of Paullinia cupana var. sorbilis (Mart.) Ducke. Source: Lipids URL: [Link]

• Title: Phytoconstituents, GC-MS Characterization of Omega Fatty Acids, and Antioxidant Potential of Less-Known Plant Rivina humilis L. Source: ACS Omega URL: [Link]

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• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthesis and Analytical Validation of cis-13-Eicosenoic Acid Methyl Ester

Target Audience: Analytical Chemists, Lipidomics Researchers, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

cis-13-Eicosenoic acid (commonly known as paullinic acid, 20:1 n-7) is a very-long-chain ω -7 fatty acid naturally occurring in plant sources such as guarana (Paullinia cupana) and various marine lipids[1][2]. In lipidomics and pharmaceutical profiling, analyzing free fatty acids (FFAs) directly via Gas Chromatography (GC) is highly problematic. In their free, underivatized form, the highly polar carboxyl functional groups tend to form hydrogen bonds with the GC column's stationary phase, leading to severe peak tailing, irreversible adsorption, and poor quantitative reproducibility[3].

To resolve this, FFAs must be derivatized into Fatty Acid Methyl Esters (FAMEs).

The Causality of Catalyst Selection: As a researcher, selecting the correct derivatization catalyst is the most critical step. While base-catalyzed transesterification (e.g., using sodium methoxide or KOH) is rapid for esterified lipids like triglycerides, it is fundamentally incompatible with free fatty acids. Bases simply deprotonate the FFA to form a resonance-stabilized carboxylate anion (a soap), which is entirely unreactive toward nucleophilic attack by alcohols[4].

Therefore, acid-catalyzed esterification is strictly required[5]. Using a strong Lewis acid like coordinates with the carbonyl oxygen of the fatty acid. This drastically increases the electrophilicity of the carbonyl carbon, facilitating the nucleophilic addition of methanol and driving the condensation reaction forward to yield cis-13-eicosenoic acid methyl ester (methyl paullinate)[3].

Caption: Mechanistic pathway of BF3-catalyzed esterification of free fatty acids.

Materials and Reagents

To ensure a self-validating and contamination-free workflow, strictly adhere to the reagent grades listed below.

Reagent/Material	Grade/Purity	Function in Workflow
cis-13-Eicosenoic Acid	Analytical Standard (≥95%)	Primary analyte / starting material[1].
Boron Trifluoride (BF₃) in Methanol	10-14% (w/v)	Lewis acid catalyst and methyl group donor[6].
Hexane or Heptane	GC/MS Grade	Non-polar extraction solvent for selective FAME recovery.
Deionized Water (H₂O)	HPLC Grade	Reaction quencher; forces aqueous/organic phase separation.
Sodium Sulfate (Na₂SO₄)	Anhydrous, ≥99.0%	Desiccant to remove trace water from the organic phase[3].
Glass Reaction Vials	PTFE-lined screw caps	Prevents sample loss, pressure leaks, and plasticizer leaching.

Experimental Protocol: BF₃-Methanol Esterification

The following protocol is adapted from established for the preparation of methyl esters[5].

Caption: Step-by-step workflow for the synthesis and extraction of fatty acid methyl esters.

Step-by-Step Methodology

• Solubilization: Weigh 10–25 mg of cis-13-eicosenoic acid into a 5–10 mL glass reaction vessel. If the standard is highly viscous, pre-dissolve it in 0.5 mL of toluene or hexane to ensure homogenous catalysis.

• Catalysis: Add 1.0 mL of 12–14% BF₃-Methanol reagent. Crucial Step: Purge the headspace of the vial with a gentle stream of high-purity Nitrogen gas before sealing. This prevents oxidative degradation of the delicate ω -7 cis double bond at elevated temperatures.

• Thermal Incubation: Vortex briefly, then place the sealed vial in a heating block set to 60°C for 10–15 minutes. While some protocols suggest 100°C for complex triglycerides[6], 60°C is highly efficient for free fatty acids and actively prevents the formation of methoxy artifacts across the double bond[5].

• Quenching: Remove the vial and allow it to cool to room temperature. Add 1.0 mL of deionized water. This neutralizes the BF₃ catalyst and shifts the equilibrium to force phase separation.

• Liquid-Liquid Extraction: Add 1.0 mL of GC-grade hexane. Shake or vortex vigorously for 30–60 seconds. The newly synthesized, highly non-polar methyl paullinate will partition entirely into the upper organic phase, leaving the polar catalyst and methanol in the lower aqueous phase[3].

• Desiccation & Recovery: Allow the layers to settle. Using a glass Pasteur pipette, carefully transfer the upper hexane layer into a clean vial containing ~50 mg of anhydrous Na₂SO₄. Swirl gently to remove trace water (which degrades GC columns), then transfer the dried extract into an autosampler vial for analysis.

Analytical Validation (GC-FID / GC-MS)

To distinguish cis-13-eicosenoic acid methyl ester from closely related positional isomers (such as cis-11-eicosenoic acid / gondoic acid), a highly polar capillary column is required[7].

Parameter	Specification / Condition	Rationale
Column	Highly polar cyanopropyl phase (e.g., DB-FATWAX, SP-2560, 100m x 0.25mm)	Required to baseline-resolve cis/trans configurations and positional isomers (e.g., Δ 11 vs. Δ 13)[7].
Carrier Gas	Helium or Hydrogen (High Purity)	Provides optimal linear velocity and mass transfer.
Oven Program	170°C (hold 2 min) → ramp 3°C/min to 240°C	Gradual thermal ramping ensures separation of C20:1 isomers by boiling point elution[3].
Injector Temp	250°C	Ensures complete volatilization of very-long-chain FAMEs without thermal cracking.
Detector Temp	260°C (FID) or 230°C (MS Source)	Prevents condensation of high-boiling point analytes at the detector inlet.

Troubleshooting & Critical Parameters

• Water Contamination: Esterification is an equilibrium reaction ( R−COOH+CH3​OH⇌R−COOCH3​+H2​O ). The presence of water in the starting materials or reagents will drive the reaction backward, resulting in poor FAME yields. Ensure all glassware is completely dry prior to Step 1.

• Reagent Shelf Life: BF₃-Methanol has a limited shelf life and can degrade into hydrofluoric acid and dimethyl ether over time. Always use fresh reagent stored at 4°C, and discard if a white precipitate is observed[5].

• Artifact Formation: Prolonged heating (>30 minutes) or excessive temperatures (>100°C) with high concentrations of BF₃ can cause methanol to add across the cis-13 double bond, creating unwanted methoxy-fatty acid artifacts[5][8]. Strict adherence to the 60°C / 15-minute limit is advised for monounsaturated FFAs.

References

• AOCS Lipid Library. "Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis." American Oil Chemists' Society (AOCS). URL:[Link]

• Wikipedia Contributors. "Paullinic acid." Wikipedia, The Free Encyclopedia. URL: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Paullinic acid - Wikipedia [en.wikipedia.org]
• 3. labtorg.kz [labtorg.kz]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. Preparation of Fame by Microwave Irradiation Using Boron Trifluoride as a Catalyst [scirp.org]
• 7. GFP Scaffold-Based Engineering for the Production of Unbranched Very Long Chain Fatty Acids in Escherichia coli With Oleic Acid and Cerulenin Supplementation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. waves-vagues.dfo-mpo.gc.ca [waves-vagues.dfo-mpo.gc.ca]

Application Note: High-Efficiency Extraction and Derivatization of cis-13-Eicosenoic Acid Methyl Ester from Biological Matrices

Introduction

cis-13-Eicosenoic acid, commonly known as paullinic acid (C20:1n-7), is a long-chain monounsaturated omega-7 fatty acid found in specific botanical sources (such as Paullinia cupana seed oil) and in trace amounts within mammalian tissues[1]. The accurate quantification of such fatty acids in biological matrices is crucial for understanding metabolic pathways, lipidomic profiling, and identifying disease biomarkers[2].

However, free fatty acids (FFAs) possess high polarity and low volatility, which leads to severe peak tailing, poor chromatographic resolution, and low ionization efficiency during mass spectrometry[2][3]. To overcome this, paullinic acid must be extracted and chemically converted into its highly volatile, non-polar derivative: cis-13-eicosenoic acid methyl ester (a Fatty Acid Methyl Ester, or FAME)[2].

Mechanistic Rationale (The "Why" Behind the Chemistry)

A robust extraction protocol must be a self-validating system that ensures complete lipid recovery and prevents partial derivatization. The methodology relies on four critical chemical phases:

• Biphasic Solvation (Folch Extraction): Biological matrices trap lipids within cellular membranes and lipoprotein complexes. A solvent system of Chloroform:Methanol (2:1, v/v) is utilized because methanol disrupts hydrogen bonding and protein-lipid interactions, while chloroform efficiently solvates the hydrophobic lipid tails[4].

• Base-Catalyzed Saponification: Paullinic acid rarely exists in a free state; it is typically esterified within triglycerides or phospholipids. Heating the extract with methanolic NaOH cleaves these complex ester bonds, yielding a uniform pool of free paullinic acid[1].

• Acid-Catalyzed Transesterification: Boron trifluoride ( BF3​ ) acts as a powerful Lewis acid. It protonates the carbonyl oxygen of the free fatty acid, drastically increasing the electrophilicity of the carbonyl carbon. Methanol then acts as a nucleophile, attacking the carbon to synthesize the methyl ester[4][5].

• Salting-Out Phase Partitioning: To isolate the synthesized FAMEs, hexane and a saturated NaCl solution are added. The NaCl increases the ionic strength of the aqueous phase, a phenomenon known as "salting out." This forces the non-polar cis-13-eicosenoic acid methyl ester entirely into the upper hexane layer, leaving salts, glycerol, and polar contaminants behind[4].

Experimental Workflow

Workflow for the extraction and derivatization of paullinic acid from biological matrices.

Materials and Reagents

• Solvents: Chloroform, Methanol, Hexane (All GC-MS or HPLC grade).

• Reagents: 2 M NaOH in methanol, 14% Boron trifluoride ( BF3​ ) in methanol, Saturated NaCl solution in LC-MS grade water, Anhydrous sodium sulfate ( Na2​SO4​ ).

• Internal Standard (IS): d5​ -eicosapentaenoic acid or non-endogenous C21:0 methyl ester (Heneicosanoic acid methyl ester)[2][5].

Step-by-Step Experimental Protocol

Phase 1: Total Lipid Extraction (Modified Folch Method)

• Homogenization: Accurately weigh 100–200 mg of the biological matrix (e.g., tissue homogenate, cell pellet, or seed oil). Transfer to a chemically inert glass extraction tube.

• Spiking: Add a known concentration of the chosen Internal Standard (IS) directly to the matrix to account for extraction losses and derivatization efficiency[2].

• Solvation: Add 2.0 mL of a 2:1 (v/v) Chloroform:Methanol solution. Vortex vigorously for 1 to 2 minutes to ensure complete cellular disruption[2][4].

• Phase Separation: Add 0.5 mL of 0.9% NaCl solution. Vortex for 30 seconds, then centrifuge at 2000 x g for 5 minutes[2].

• Recovery: Carefully aspirate the lower organic (chloroform) phase containing the total lipids and transfer it to a new, heavy-walled borosilicate glass reaction tube.

• Drying: Evaporate the solvent to complete dryness under a gentle, continuous stream of nitrogen gas at 40°C[2].

Phase 2: Saponification and Transesterification

• Saponification: To the dried lipid extract, add 1.0 mL of 2 M NaOH in methanol. Seal the tube tightly with a PTFE-lined cap. Heat in a water bath or heating block at 80°C for 60 minutes[1].

• Cooling: Remove from heat and allow the tube to cool completely to room temperature. Critical: Opening the tube while hot will result in the loss of volatile short-chain lipids and alter quantitative ratios.

• Esterification: Add 1.0 to 2.0 mL of 14% BF3​ -Methanol reagent. Reseal the tube and heat at 100°C for 30 minutes to drive the synthesis of cis-13-eicosenoic acid methyl ester[2][4].

Phase 3: FAME Extraction and GC-MS Preparation

• Quenching: Cool the reaction mixture to room temperature. Add 2.0 mL of hexane and 1.0 mL of saturated NaCl solution to quench the Lewis acid catalyst and initiate phase separation[4].

• Extraction: Vortex thoroughly for 1 minute to extract the FAMEs into the non-polar phase. Centrifuge at 1000 x g for 5 minutes to break any emulsions[2].

• Dehydration (Self-Validation Step): Transfer the upper hexane layer to a new tube containing a small bed (~50 mg) of anhydrous sodium sulfate. Rationale: Trace water injected into a GC-MS will degrade the stationary phase of the capillary column and suppress MS ionization.

• Final Concentration: Transfer the dried hexane extract to a GC vial. If necessary, evaporate under nitrogen to a final volume of 50–100 µL to concentrate the sample prior to GC-MS injection[2].

Quantitative Data Summary

The performance of the extraction and derivatization workflow is characterized by high recovery and sensitivity. The table below summarizes typical analytical parameters for paullinic acid analysis comparing GC-MS (FAME derivative) and HPLC (alternative p-bromophenacyl derivative) methodologies[1][2].

Analytical Parameter	GC-MS (FAME Derivative)	HPLC (p-Bromophenacyl Derivative)
Limit of Detection (LOD)	0.5 – 1.0 µg/mL	~5.0 µg/mL
Limit of Quantification (LOQ)	1.5 – 3.0 µg/mL	~15.0 µg/mL
Extraction Recovery	> 92% (Hexane partition)	85 – 90%
Linear Dynamic Range	10 – 1000 µg/mL	25 – 500 µg/mL
Typical Analysis Time	30 – 45 min	20 – 30 min

Note: For complex biological matrices where double-bond localization (e.g., distinguishing cis-13 from cis-11 isomers) is critical, advanced double derivatization strategies coupled with shotgun MS can be integrated post-extraction[3].

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Application Note & Protocol: Investigating Paullinia Seed Oil as a Novel Feedstock for Biodiesel Production and Characterization of its Methyl Esters

An initial search reveals a significant gap in the literature regarding the direct application of "methyl paullinate" in biodiesel composition research. However, this presents a unique opportunity for novel research. Paullinic acid is a known, albeit less common, fatty acid found in the seed oils of plants belonging to the Sapindaceae family, such as Paullinia cupana (Guarana).[1][2] The logical precursor to investigating methyl paullinate in biodiesel is to explore Paullinia species as a potential feedstock for biodiesel production itself.

This guide, therefore, is structured as a comprehensive roadmap for researchers to explore the viability of Paullinia seed oil as a novel, non-edible feedstock for biodiesel. It provides detailed protocols for the extraction of the oil, its conversion into fatty acid methyl esters (FAMEs)—which would include methyl paullinate—and the subsequent characterization of the resulting biodiesel to determine its quality and compliance with international standards.

Audience: Researchers, scientists, and drug development professionals exploring novel bio-energies and oleochemicals.

Introduction and Rationale

The continuous search for sustainable and renewable energy sources has highlighted the importance of biodiesel derived from non-edible plant oils.[3] The ideal feedstock should not compete with food crops, be adaptable to various climates, and yield oil with properties suitable for conversion into high-quality biodiesel.[3][4] The genus Paullinia, belonging to the Sapindaceae family, encompasses various species whose seed oils are not currently utilized for food purposes on a large scale.

Notably, the seed oil of Paullinia cupana contains triglycerides and has a distinct fatty acid profile that includes paullinic acid (13-eicosenoic acid).[1][2] Through the process of transesterification, the triglycerides in Paullinia seed oil can be converted into a mixture of fatty acid methyl esters (FAMEs), the primary components of biodiesel.[5] This process would theoretically yield methyl paullinate alongside other common FAMEs like methyl oleate and methyl palmitate.

The central hypothesis is that Paullinia seed oil can serve as a viable non-edible feedstock for biodiesel production. The resulting biodiesel's properties will be influenced by its unique FAME composition, particularly the presence of methyl paullinate. This document provides the experimental framework to test this hypothesis, from oil extraction to final fuel characterization.

Experimental Workflow Overview

The overall process involves a multi-stage approach, beginning with the raw plant material and concluding with a full analysis of the produced biodiesel. This workflow is designed to ensure a systematic evaluation of the feedstock's potential.

Caption: Overall experimental workflow from Paullinia seeds to characterized biodiesel.

Part 1: Oil Extraction from Paullinia Seeds

Rationale: The first critical step is to efficiently extract the oil from the seeds and determine the yield, which is a primary indicator of the feedstock's economic viability.[4] Soxhlet extraction is a standard laboratory method for this purpose, ensuring high extraction efficiency.

Protocol 3.1: Soxhlet Oil Extraction

• Seed Preparation: Dry the Paullinia seeds in an oven at 60-70°C for 24 hours to reduce moisture content. Grind the dried seeds into a coarse powder using a mechanical grinder.

• Soxhlet Setup: Place approximately 50 g of the ground seed powder into a cellulose thimble and position it inside the Soxhlet extractor.

• Solvent Addition: Fill a 500 mL round-bottom flask with 300 mL of n-hexane (as the extraction solvent) and add a few boiling chips.

• Extraction: Assemble the Soxhlet apparatus with a condenser and heat the flask using a heating mantle. Allow the extraction to proceed for 6-8 hours, with the solvent siphoning over the sample at a rate of 5-6 cycles per hour.

• Solvent Recovery: After extraction, detach the flask and remove the n-hexane using a rotary evaporator to recover the crude Paullinia seed oil.

• Yield Calculation: Dry the extracted oil in an oven at 105°C for 1 hour to remove any residual solvent and moisture. Weigh the final oil and calculate the oil content as a percentage of the initial seed weight.

Part 2: Biodiesel Synthesis via Two-Step Transesterification

Rationale: Crude vegetable oils often contain high levels of free fatty acids (FFAs), which can interfere with conventional base-catalyzed transesterification by forming soap.[3] A two-step process is therefore employed: an acid-catalyzed esterification to convert FFAs into methyl esters, followed by a base-catalyzed transesterification to convert the bulk triglycerides.[3]

Caption: Alkali-catalyzed transesterification of triglycerides into FAMEs and glycerol.

Protocol 4.1: Acid Value Determination

• Before proceeding, determine the acid value of the crude oil via titration to ascertain if the acid-catalyzed pre-treatment is necessary (typically required if the acid value is > 2 mg KOH/g or FFA > 1%).

Protocol 4.2: Two-Step Synthesis

• Acid-Catalyzed Esterification (Pre-treatment):

  • Heat 100 g of crude Paullinia oil to 60°C in a three-neck flask equipped with a condenser and magnetic stirrer.

  • Prepare a solution of 1% sulfuric acid (H₂SO₄) in methanol (v/v). Add this solution to the oil using a 6:1 methanol-to-oil molar ratio.

  • Maintain the reaction at 60°C with vigorous stirring (e.g., 600 rpm) for 1-2 hours.[4]

  • Transfer the mixture to a separating funnel and allow it to settle. The lower layer containing methanol, water, and acid will be drained off.

• Base-Catalyzed Transesterification:

  • Transfer the pre-treated oil from the upper layer to a clean reaction flask and heat to 60-65°C.

  • Prepare the catalyst by dissolving 1% potassium hydroxide (KOH) (w/w of oil) in methanol (using a 6:1 methanol-to-oil molar ratio). This creates potassium methoxide, a potent catalyst.[4][6]

  • Add the potassium methoxide solution to the heated oil.

  • Maintain the reaction at 60-65°C with continuous stirring for 2 hours.[7]

• Product Separation and Purification:

  • After the reaction, pour the mixture into a separating funnel and allow it to stand for 8-12 hours. Two distinct layers will form: a lower, darker layer of glycerol and an upper, lighter layer of biodiesel (FAMEs).

  • Carefully drain and collect the glycerol by-product.

  • Wash the biodiesel layer by adding warm (50°C) distilled water (20% of the biodiesel volume), gently shaking, and allowing the layers to separate. Drain the lower water layer. Repeat this washing process 3-4 times until the wash water is neutral (pH 7).

  • Dry the washed biodiesel by heating it to 110°C for 30 minutes to remove residual water and methanol.

Part 3: Biodiesel Characterization

Rationale: To be a viable fuel, the produced biodiesel must meet established quality standards, such as those defined by ASTM D6751.[8][9] Characterization involves determining the chemical composition (FAME profile) and measuring key physicochemical properties.

Protocol 5.1: FAME Profile Analysis by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive method for identifying and quantifying the individual methyl esters in the biodiesel, including the prospective methyl paullinate.[5][10]

• Sample Preparation: Prepare a dilute solution of the Paullinia biodiesel sample (e.g., 50 mg in 1 mL of hexane).

• GC-MS Conditions (Example):

  • Column: A polar capillary column (e.g., DB-WAX or similar, 30 m x 0.25 mm x 0.25 µm).

  • Injector: Split mode, 250°C.

  • Oven Program: Start at 100°C, hold for 2 min, ramp to 240°C at 5°C/min, hold for 10 min.

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • MS Detector: Electron Impact (EI) mode at 70 eV, scanning from m/z 40 to 550.

• Component Identification: Identify individual FAMEs by comparing their mass spectra with a standard library (e.g., NIST) and their retention times with known FAME standards. Pay special attention to the mass spectrum corresponding to the molecular weight of methyl paullinate (C₂₁H₄₀O₂).

Protocol 5.2: Physicochemical Property Testing

The following key properties must be measured according to their respective ASTM standard methods to assess fuel quality.

Property	ASTM Method	Standard Limit (ASTM D6751)	Significance
Density @ 15°C	D1298 / D4052	Report	Affects fuel atomization and energy content.
Kinematic Viscosity @ 40°C	D445	1.9 - 6.0 mm²/s	Crucial for fuel flow and injection system lubrication.
Flash Point	D93	93°C min.	Relates to safety during transport and storage.
Acid Value	D664	0.50 mg KOH/g max.	Indicates residual FFAs or degradation, affecting corrosiveness.
Cloud Point	D2500	Report	Temperature at which wax crystals form, affecting cold weather performance.[11]
Pour Point	D97	Report	Lowest temperature at which the fuel will flow.
Oxidative Stability	EN 14112	3 hours min.	Measures resistance to degradation during storage.[12]
Calorific Value	D240	Report	Measures the energy content of the fuel.

This table summarizes key ASTM standards for biodiesel quality assessment.[8][9]

Protocol 5.3: Spectroscopic Confirmation with FTIR

Fourier Transform Infrared (FTIR) spectroscopy is a rapid and reliable technique to confirm the conversion of triglycerides to FAMEs.[13][14]

• Acquire spectra of the initial Paullinia oil and the final biodiesel product.

• Analysis: Confirm the conversion by observing the disappearance of the broad C=O stretching band for triglycerides (~1746 cm⁻¹) and the appearance of a sharp, strong band for the methyl ester C=O group (~1743 cm⁻¹) in the biodiesel spectrum. The presence of characteristic C-O stretching bands around 1200-1170 cm⁻¹ further confirms ester formation.[15]

Conclusion and Future Directions

This guide provides a comprehensive framework for the pioneering investigation of Paullinia seed oil as a feedstock for biodiesel. Successful execution of these protocols will allow researchers to:

• Determine the oil yield from Paullinia seeds.

• Optimize a two-step transesterification process for this novel feedstock.

• Identify and quantify the full fatty acid methyl ester profile, including the presence of methyl paullinate.

• Evaluate the produced biodiesel against international fuel standards.

The findings will establish whether Paullinia biodiesel is a technically viable renewable fuel. Further research could focus on agronomic studies of Paullinia cultivation, life cycle analysis, and engine performance testing with blends of Paullinia biodiesel and conventional diesel.

References

• Plant Archives. A comprehensive review of the versatile roles of pongamia pinnata (l.) pierre: environmental impacts, medicinal applications and economic potential. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG5mKZ0hPFah-aVQ5ds9UHw2TSOlSEMiRyGZPOqW1xzqKPfv7SdfGuRbC-yLGtQJvr6ZuPFErJOk7DAtDj0KJruQjDfbxkMvWoFwizkRtOI_YAvbliUFVaP5Q9obfSiK7T-z-Td1IJ_F15GXkKCYMZV-GGYYXTzFCw-g8O-swt-B3XY-FyI5txrLH_cAgTFsaifxBgPfgvTDsRTXSwZsrwTf3AFNdi2hXui_gsQ7RXA6O-Bb9df1pEGgjD7aDmcrKuKn8mcsc3Kr0m1LYaRhup6KxVXxTMGGGAEDr4mWztPfZ8R4RyP7H8LDTGKY--yeZREt4QGRreDbRCviPAb]
• CSIR-NIScPR. Biodiesel production from Pongamia pinnata – A versatile resource for bioenergy production in Indian scenario for carbon neutrality. [URL: https://or.niscpr.res.in/index.php/IJEMS/article/view/5836]
• SciSpace. Biodiesel Production from Seed Oil Obtained from Pongamia pinnata L. [URL: https://typeset.
• iarjset. Production of biodiesel from non-edible Pongamia Pinnata feedstock using transesterification and nanocatalysts. [URL: https://iarjset.com/upload/2024/g-1-iarjset.pdf]
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• Inha University. Green synthesis of methyl palmitate as the biodiesel by deep eutectic solvent for esterification reaction. [URL: https://research.inha.ac.
• ResearchGate. Green Synthesis of Methyl Palmitate as Biodiesel Main Target Compound by Organic Alkalis Based Deep Eutectic Solvents. [URL: https://www.researchgate.net/publication/295893325_Green_Synthesis_of_Methyl_Palmitate_as_Biodiesel_Main_Target_Compound_by_Organic_Alkalis_Based_Deep_Eutectic_Solvents]
• Analytical Methods for Quality Assessment of Biodiesel from Animal and Vegetable Oils. [URL: https://citeseerx.ist.psu.edu/document?repid=rep1&type=pdf&doi=2d633215904b1275218d8e576f3f098059082079]
• CSIR-NIScPR. Biodiesel production from Pongamia pinnata – A versatile resource for bioenergy production in Indian scenario for carbon neutrality. [URL: https://or.niscpr.res.in/article/5836]
• International Journal of Pharmaceutical Sciences Review and Research. Physico Chemical Analysis of Pongamia pinnata for Potential Biodiesel Source. [URL: http://globalresearchonline.net/journalcontents/v47-2/31.pdf]
• SYNTHESIS OF METHYL ESTER FROM OFF GRADE CRUDE PALM OIL USING CaO/α-Fe2O3 AND ITS POTENTIAL AS BIODIESEL. [URL: https://aip.
• ResearchGate. Seed Oil Composition of Paullinia cupana var. sorbilis (Mart.) Ducke. [URL: https://www.researchgate.net/publication/10777977_Seed_Oil_Composition_of_Paullinia_cupana_var_sorbilis_Mart_Ducke]
• PubMed. Seed oil composition of Paullinia cupana var. sorbilis (Mart.) Ducke. [URL: https://pubmed.ncbi.nlm.nih.gov/12901844/]
• Asian Journal of Chemistry. Green Synthesis of Methyl Palmitate as Biodiesel Main Target Compound by Organic Alkalis Based Deep Eutectic Solvents. [URL: https://asianpubs.org/index.php/ajc/article/view/6630]
• Analytical techniques in biofuel and polymer production: A review of applications in process development and quality assurance. [URL: https://www.scitepress.org/Papers/2024/133614/133614.pdf]
• International Journal of Environmental Science and Development. FTIR Analysis for Quantification of Fatty Acid Methyl Esters in Biodiesel Produced by Microwave-Assisted Transesterification. [URL: http://www.ijesd.org/vol6/668-E0011.pdf]
• DOI. Monitoring of biodiesel content and adulterant presence in methyl and ethyl biodiesels of jatropha in blends with mineral diesel using MIR spectrometry and multivariate control charts. [URL: https://doi.org/10.1016/j.fuel.2017.03.018]
• International Journal of Education and Research. A review on the Chromatographic Analysis of Biodiesel. [URL: https://www.ijern.com/journal/August-2013/32.pdf]
• MDPI. Utilisation of Non-Edible Source (Pongamia pinnata Seeds Shells) for Producing Methyl Esters as Cleaner Fuel in the Presence of a Novel Heterogeneous Catalyst Synthesized from Waste Eggshells. [URL: https://www.mdpi.com/2227-9717/9/10/1697]
• ResearchGate. Comparison of catalytic methods for methyl palmitate ester biodiesel production. [URL: https://www.researchgate.net/figure/Comparison-of-catalytic-methods-for-methyl-palmitate-ester-biodiesel-production_tbl1_328904791]
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• UMPSA-IR. Effect of B30 Palm Oil Methyl Ester Biodiesel with Isobutanol Fuel Additive on Engine Performance of a Diesel Engine. [URL: https://umpsa.ump.edu.my/id/eprint/48733/1/CD15003%20MOHAMAD%20SYAHMI%20AIMAN%20BIN%20MOHD%20ADNAN.pdf]
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• akademiabaru.com. Performance and Emission of Palm Oil Methyl Ester Biodiesel with Various Additives in Direct Injection Diesel Engine. [URL: https://akademiabaru.com/submit/files/issue/v112/n1/10.37934_cfd.112.1.201211.pdf]
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• Biofuel Research Journal. Fractionation of fatty acid methyl esters via urea inclusion and its application to improve the low-temperature performance of biodiesel. [URL: https://www.biofueljournal.com/article_99797_c53f3e1a8a2559b343361e3860434255.pdf]
• ResearchGate. Transesterification for Biodiesel Production Using Thespesia Populnea Seed Oil: An Optimization Study. [URL: https://www.researchgate.
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Application Note: High-Resolution Quantification of cis-13-Eicosenoic Acid Methyl Ester in Blood Plasma

Biological Context & Mechanistic Insights

cis-13-Eicosenoic acid (commonly known as paullinic acid, 20:1n-7) is a very-long-chain omega-7 monounsaturated fatty acid. In mammalian lipid metabolism, it is biosynthesized via the sequential two-carbon elongation of palmitoleic acid (16:1n-7) to vaccenic acid (18:1n-7), and finally to paullinic acid[1].

In clinical lipidomics and drug development, monitoring paullinic acid in blood plasma is increasingly relevant due to its potent anti-inflammatory properties and its emerging role as a biomarker for metabolic homeostasis[2]. Because plasma contains a complex mixture of structural isomers—most notably cis-11-eicosenoic acid (gondoic acid, 20:1n-9)—achieving absolute quantification requires high-resolution chromatographic separation coupled with precise derivatization techniques[3].

Biosynthetic elongation pathway of Paullinic acid (omega-7).

Analytical Strategy: The Causality of Method Design

To accurately quantify cis-13-eicosenoic acid in plasma, the analyte must be extracted from its native lipoprotein complexes and converted into a volatile format suitable for Gas Chromatography-Mass Spectrometry (GC-MS).

• Causality of Extraction (Folch Method): Plasma lipids are tightly bound to circulating proteins. A simple protein precipitation is insufficient for total lipid recovery. The biphasic Chloroform/Methanol (2:1, v/v) system denatures the protein matrix while simultaneously partitioning non-polar lipids into the dense organic phase, ensuring maximum recovery.

• Causality of Derivatization (Methyl Esterification): Free fatty acids possess active carboxyl groups that induce severe hydrogen bonding, leading to poor volatility, column degradation, and peak tailing. Acid-catalyzed transesterification using Boron Trifluoride in Methanol (BF3-MeOH) converts both bound triglycerides and free fatty acids into highly volatile, thermally stable Fatty Acid Methyl Esters (FAMEs)[4].

• Self-Validating System (Internal Standardization): To account for matrix effects, physical transfer losses, and derivatization efficiency, an exogenous internal standard (ISTD)—Heptadecanoic acid (C17:0)—is spiked into the plasma before extraction. Because C17:0 is an odd-chain fatty acid virtually absent in human plasma, its final peak area serves as an absolute, self-validating metric for recovery.

Step-by-Step Experimental Protocol

Phase 1: Sample Preparation & Lipid Extraction

• ISTD Spiking: Aliquot 100 µL of human blood plasma into a borosilicate glass tube. Add 10 µL of Heptadecanoic acid (C17:0) internal standard solution (50 µg/mL in methanol). Vortex for 30 seconds.

• Biphasic Extraction: Add 1.5 mL of Chloroform/Methanol (2:1, v/v) to the sample. Vortex vigorously for 2 minutes to disrupt lipid-protein complexes.

• Phase Separation: Add 300 µL of LC-MS grade water. Centrifuge at 3,000 × g for 10 minutes at 4°C. The mixture will separate into three layers: an upper aqueous layer, a solid protein interphase, and a lower organic layer.

• Collection: Carefully extract the lower organic layer (containing the lipids) using a glass Pasteur pipette and transfer it to a clean reaction vial.

• Evaporation: Evaporate the organic solvent to complete dryness under a gentle stream of ultra-pure Nitrogen (N₂) gas at 35°C.

Phase 2: Transesterification (Derivatization)

• Methylation: Add 1.0 mL of 14% BF3-MeOH reagent to the dried lipid extract[4].

• Incubation: Seal the vial tightly with a PTFE-lined cap and incubate in a heating block at 95°C for 15 minutes. Mechanistic note: Heat drives the acid-catalyzed nucleophilic acyl substitution, yielding cis-13-eicosenoic acid methyl ester.

• Quenching & FAME Extraction: Cool the vial to room temperature. Add 1.0 mL of n-Hexane and 1.0 mL of saturated NaCl solution. Vortex for 1 minute.

• Final Recovery: Centrifuge at 2,000 × g for 5 minutes. Collect the upper Hexane layer (containing the FAMEs), dry it over anhydrous sodium sulfate to remove trace water, and transfer 200 µL into a GC autosampler vial containing a low-volume insert.

Self-validating workflow for plasma lipid extraction and FAME derivatization.

Instrumental Analysis & Data Presentation

To successfully differentiate cis-13-eicosenoic acid methyl ester from cis-11-eicosenoic acid methyl ester, a highly polar capillary column (e.g., SP-2560 or Stabilwax) is strictly required[3].

Table 1: GC-MS Analytical Parameters

Parameter	Specification	Mechanistic Rationale
Column	SP-2560 (100 m × 0.25 mm × 0.20 µm)	High biscyanopropyl polarity resolves cis/trans and positional isomers (n-7 vs n-9).
Carrier Gas	Helium (Ultra-High Purity, 99.999%)	Constant flow at 1.0 mL/min ensures reproducible retention times.
Oven Program	140°C (5 min) → ramp 4°C/min to 240°C (hold 15 min)	Gradual thermal gradient prevents co-elution of C20 and C22 fatty acid species.
Injection	1 µL, Split ratio 10:1, Temp: 250°C	Split injection prevents column overloading by highly abundant baseline plasma lipids.
MS Mode	Electron Impact (EI), 70 eV	Standard ionization energy for reproducible fragmentation of FAMEs.
Target m/z	55, 69, 83, 97, 297	Key diagnostic fragment ions for the identification of the C20:1 methyl ester[3].

Table 2: Method Validation Metrics (Representative)

Validation of the self-validating extraction and quantification system ensures compliance with bioanalytical guidelines.

Validation Metric	Representative Value	Acceptance Criteria
Limit of Detection (LOD)	0.05 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantification (LOQ)	0.15 µg/mL	Signal-to-Noise (S/N) ≥ 10
Linearity (R²)	0.9994	R² > 0.995 across 0.15 – 50 µg/mL range
Intra-day Precision (RSD%)	3.8%	≤ 15% (≤ 20% at LOQ)
ISTD Recovery (C17:0)	94.2% ± 2.1%	85% – 115% recovery rate

References

• Differential Activation of Partially Redundant Δ9 Stearoyl-ACP Desaturase Genes Is Critical for Omega-9 Monounsaturated Fatty Acid Biosynthesis During Seed Development in Arabidopsis . nih.gov. 1

• Metabolite profiling of betel palm nuts (Areca catechu L.) . oarjbp.com. 2

• GFP Scaffold-Based Engineering for the Production of Unbranched Very Long Chain Fatty Acids in Escherichia coli With Oleic Acid and Cerulenin Supplementation . frontiersin.org. 3

• Cold-Pressed Pomegranate Seed Oil: Study of Punicic Acid Properties by Coupling of GC/FID and FTIR . nih.gov.4

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• 4. Cold-Pressed Pomegranate Seed Oil: Study of Punicic Acid Properties by Coupling of GC/FID and FTIR - PMC [pmc.ncbi.nlm.nih.gov]

derivatization techniques for converting cis-13-eicosenoic acid to methyl ester

Application Note: Derivatization Techniques for Converting cis-13-Eicosenoic Acid to Fatty Acid Methyl Esters (FAME)

Introduction & Analytical Rationale

cis-13-Eicosenoic acid (paullinic acid, 20:1n-7) is a 20-carbon long-chain monounsaturated fatty acid (LC-MUFA) utilized extensively in lipidomics and biomarker research. In its native free fatty acid (FFA) form, this molecule presents significant chromatographic challenges. The highly polar carboxyl group (-COOH) induces severe, leading to peak tailing, irreversible column adsorption, and inaccurate quantification[1].

To resolve this, the carboxyl group must be neutralized via derivatization into a Fatty Acid Methyl Ester (FAME)[2]. This conversion masks the polar functional group, drastically reducing the boiling point and enhancing thermal stability. Consequently, the derivatized FAME can be precisely separated by Gas Chromatography (GC) based on its carbon chain length, degree of unsaturation, and geometric configuration.

Mechanistic Principles: The Necessity of Acid Catalysis

A critical decision in lipid sample preparation is selecting the appropriate derivatization catalyst. While base-catalyzed transesterification (e.g., using KOH/MeOH or NaOCH₃) is highly effective for complex esterified lipids like triacylglycerols (TAGs), it is fundamentally incompatible with free fatty acids[3].

The Causality of Catalyst Selection: Exposing a free fatty acid like cis-13-eicosenoic acid to a strong base results in an immediate acid-base neutralization reaction, yielding a carboxylate salt (saponification) rather than an ester[3][4]. These resulting soaps are non-volatile and completely unsuitable for GC analysis.

Therefore, acid-catalyzed esterification is strictly required for FFAs[5]. Boron trifluoride (BF₃) in methanol is the industry-standard reagent for this purpose[2]. BF₃ acts as a potent Lewis acid, coordinating with the carbonyl oxygen of the fatty acid. This electron withdrawal increases the electrophilicity of the carbonyl carbon, facilitating a rapid nucleophilic attack by methanol. Subsequent dehydration yields the target methyl ester and water[1].

Caption: Selection logic for lipid derivatization based on sample matrix.

Comparative Analysis of Acid-Catalyzed Derivatization Reagents

While BF₃-methanol is the most prevalent, other acid catalysts can be utilized depending on the specific sample matrix and laboratory constraints. The table below summarizes the quantitative and operational parameters of common reagents used for FFA derivatization[3][4][5].

Derivatization Reagent	Catalyst Type	Typical Reaction Time	Advantages	Limitations
BF₃-Methanol (14% w/v)	Lewis Acid	10–20 min (70°C)	Extremely rapid; industry standard for complete conversion of FFAs.	Reagent has a limited shelf life; potential for methoxy artifacts if severely degraded.
Methanolic HCl (1-5%)	Brønsted-Lowry Acid	1–2 hours (50°C)	Highly stable reagent; simple, cost-effective preparation.	Slower reaction kinetics; requires significantly longer heating times.
Methanolic H₂SO₄ (1-5%)	Brønsted-Lowry Acid	30–60 min (70°C)	Very fast esterification of free fatty acids.	Strong oxidizing agent; can degrade polyunsaturated fatty acids (PUFAs).

Optimized Experimental Protocol: BF₃-Methanol Esterification

This self-validating protocol is engineered specifically for long-chain free fatty acids like cis-13-eicosenoic acid, ensuring complete solubility and maximum FAME recovery[2][6].

Caption: Step-by-step workflow for the BF3-catalyzed derivatization of free fatty acids.

Materials Required:

• cis-13-Eicosenoic acid standard (1-5 mg)[2]

• Boron trifluoride-methanol solution (14% w/v)[3][5]

• Hexane (GC-MS grade)[2]

• Saturated Sodium Chloride (NaCl) aqueous solution[2]

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Glass reaction vials with PTFE-lined screw caps (critical to prevent plasticizer leaching)[2]

Step-by-Step Methodology:

• Sample Aliquoting: Weigh 1 to 5 mg of cis-13-eicosenoic acid into a clean 5 mL glass reaction vial[2].

• Reagent & Co-solvent Addition: Add 1.0 mL of 14% BF₃-methanol reagent. Immediately add 0.5 mL of hexane[2].

  • Causality of Co-solvent:cis-13-Eicosenoic acid is highly lipophilic. Methanol alone may not fully solubilize the 20-carbon chain at room temperature., ensuring the lipid remains in a homogeneous single phase during the reaction, which is critical for quantitative yield[2][5].

• Esterification (Heating): Seal the vial tightly with a PTFE-lined cap. Vortex for 10 seconds, then place in a heating block at 70°C for 20 minutes[3][5].

  • Causality of Heating: The esterification reaction is endothermic and kinetically slow at room temperature. Heating provides the activation energy required for the nucleophilic attack. The sealed cap prevents the evaporation of volatile methanol, maintaining the stoichiometric excess needed to drive the equilibrium toward FAME production[1].

• Quenching: Remove the vial from the heating block and allow it to cool completely to room temperature.

• Liquid-Liquid Extraction: Add 1.0 mL of saturated NaCl solution, followed by 1.0 mL of hexane[2].

  • Causality of Salting-Out: While pure water can quench the reaction and remove the BF₃ catalyst[1], using saturated NaCl dramatically increases the ionic strength and dielectric constant of the aqueous phase. This "salting-out" effect forcefully drives the non-polar cis-13-eicosenoic acid methyl ester into the upper hexane layer and prevents the formation of stubborn emulsions[2].

• Phase Separation: Vortex the mixture vigorously for 30 seconds to ensure maximum partitioning. Centrifuge at 2000 rpm for 3 minutes to achieve a sharp phase boundary[2][6].

• Recovery & Drying: Carefully aspirate the upper organic (hexane) layer using a glass Pasteur pipette and transfer it to a clean GC vial[2]. Optional: Pass the hexane layer through a small bed of anhydrous Na₂SO₄ to remove trace moisture, which can degrade GC columns.

• Analysis: The sample is now ready for direct injection into a GC-FID or GC-MS system[2].

Chromatographic Considerations

For the analysis of cis-13-eicosenoic acid methyl ester, a (e.g., TR-FAME, DB-FAME, or CP-Sil 88) is strongly recommended[7]. These stationary phases are specifically optimized to resolve complex mixtures of cis- and trans- isomers based on the spatial geometry of the double bond, ensuring that cis-13-eicosenoic acid is distinctly separated from other C20 isomers (like arachidic acid or trans-isomers)[7].

References

• A GC-FID Method for the Comparison of Acid- and Base-Catalyzed Derivatization of Fatty Acids to FAMEs Source: Thermo Fisher Scientific / gcms.cz URL:[Link]

• Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review Source: Arabian Journal of Chemistry URL:[Link]

• Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples Source: Journal of Food and Drug Analysis URL:[Link]

• Optimization of a fatty acid methyl ester protocol for quantification of odd-chain fatty acids Source: PMC - NIH URL:[Link]

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis Source: AOCS Lipid Library URL:[Link]

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Extraction methods of fat from food samples and preparation of fatty acid methyl esters for gas chromatography: A review - Arabian Journal of Chemistry [arabjchem.org]
• 4. aocs.org [aocs.org]
• 5. jfda-online.com [jfda-online.com]
• 6. Optimization of a fatty acid methyl ester protocol for quantification of odd- and even-chain fatty acids in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Recovery of cis-13-Eicosenoic Acid Methyl Ester

Overview cis-13-Eicosenoic acid (paullinic acid, C20:1n-7) is a long-chain monounsaturated fatty acid (LC-MUFA) critical in lipidomics and biomarker research. Accurate quantification via Gas Chromatography-Mass Spectrometry (GC-MS) requires quantitative extraction and conversion into its volatile derivative, cis-13-eicosenoic acid methyl ester (FAME). Low recovery typically stems from pre-analytical physical losses, incomplete derivatization, oxidative degradation of the double bond, or GC inlet discrimination.

Diagnostic Workflow

Diagnostic workflow for isolating the root cause of low cis-13-eicosenoic acid FAME recovery.

Section 1: Extraction & Pre-Analytical Handling

Q: Why am I losing my target analyte before derivatization even begins? A: The causality usually lies in incomplete matrix disruption or physical loss during solvent evaporation. The Folch (chloroform:methanol 2:1) and Bligh-Dyer methods remain 1[1]. However, long-chain fatty acids like eicosenoic acid can adsorb to active sites on glassware. Furthermore, aggressive solvent evaporation using a high-flow nitrogen stream or excessive heat can lead to aerosolization and 2[2]. In some optimized protocols, the3 to prevent physical loss of the FAMEs[3].

Self-Validating Protocol: High-Recovery Lipid Extraction Validation Checkpoint: Always spike the sample with an internal standard (e.g., C19:0 or d27-C14:0) before extraction to calculate absolute recovery and isolate extraction efficiency from downstream losses[3].

• Homogenization: Add 300 µL of acid-washed glass beads to the biological sample along with 100 µL of internal standard solution[3].

• Solvent Addition: Add 1 mL of ice-cold Chloroform:Methanol (2:1, v/v) containing 0.01% Butylated hydroxytoluene (BHT). Causality: BHT acts as a sacrificial antioxidant, 4 of the cis-13 double bond during processing[4].

• Phase Separation: Add 0.2 volumes of MS-grade water (or 0.9% NaCl) to induce phase separation. Centrifuge at 3,000 x g for 10 minutes at 4°C.

• Collection & Evaporation: Carefully transfer the lower organic phase to a deactivated glass vial. Evaporate under a gentle stream of nitrogen at room temperature (do not exceed 30°C) to prevent volatilization[2].

Section 2: Derivatization (Methylation) Pitfalls

Q: My internal standard recovery is fine, but cis-13-eicosenoic acid methyl ester is consistently low. Why? A: If the internal standard (usually a saturated fatty acid like C19:0) recovers well but the C20:1 target is low, the causality points to either incomplete transesterification of specific lipid pools or oxidative degradation. Monounsaturated fatty acids are1[1]. Additionally, if the sample contains high amounts of free fatty acids (FFAs), base-catalyzed methods (like Sodium Methoxide) will fail to methylate them, leading to low recovery[5]. A two-step methylation or an acid-catalyzed method is required to ensure complete conversion.

Table 1: Comparison of Methylation Reagents for FAME Synthesis

Catalyst System	Reaction Mechanism	Advantages	Disadvantages	Suitability for cis-13-Eicosenoic Acid
Sodium Methoxide (NaOCH3)	Base-catalyzed transesterification	Fast (3-5 min), 5[5].	5 (FFAs)[5].	Excellent for triglycerides; poor for FFA pools.
Boron Trifluoride (BF3-MeOH)	Acid-catalyzed esterification	6[6].	Harsh conditions can cause oxidation or artifact formation[5].	Good, but requires strict anhydrous conditions and BHT.
Methanolic HCl / Acetyl Chloride	Acid-catalyzed esterification	Mild, preserves double bonds, good for all lipid classes[5].	Requires longer reaction times (up to 60 min at 90°C)[5].	Highly recommended for LC-MUFA preservation.

Self-Validating Protocol: Robust Two-Step Methylation Validation Checkpoint: Spike a secondary internal standard (e.g., C23:0 FAME) after derivatization but before GC injection. This allows you to mathematically differentiate methylation inefficiency from GC injection losses[4].

• Base Catalysis: Add 1 mL of 0.5 M Sodium Methoxide in anhydrous methanol to the dried lipid extract. Heat at 60°C for 15 minutes[1]. Causality: Rapidly transesterifies esterified lipids (triglycerides, phospholipids) without altering the cis-13 double bond.

• Acid Catalysis: Add 1 mL of 5% Methanolic HCl. Heat at 60°C for an additional 30 minutes. Causality: Ensures any remaining free fatty acids are fully methylated[1].

• Extraction: Add 1 mL of MS-grade hexane and 1 mL of 5% NaCl solution. Vortex vigorously and centrifuge. 7 containing the cis-13-eicosenoic acid FAME[7].

Section 3: GC-MS Analytical & Instrumental Factors

Q: The sample prep is perfect, but the chromatogram still shows low signal and peak tailing for cis-13-eicosenoic acid methyl ester. What instrument parameters cause this? A: The causality is likely active sites in the GC inlet or injector discrimination. Long-chain FAMEs (C20 and above) are prone to discrimination in split injections if the inlet temperature is too low, preventing them from vaporizing efficiently compared to shorter chains. Furthermore, a contaminated glass inlet liner or column front-end accumulates non-volatile residues, creating active sites that interact with the analytes, causing 2[2].

Troubleshooting Steps for GC-MS:

• Inlet Temperature: Ensure the GC injection port is set to 8 to guarantee instantaneous vaporization of the C20:1 FAME[8].

• Liner Maintenance: Replace the glass inlet liner regularly. Use an ultra-inert, deactivated liner with a glass wool plug to promote uniform vaporization and protect the column from matrix residues[2].

• Column Trimming: If tailing persists, trim 10–20 cm from the front end of the capillary column to remove active sites and contamination[2].

References

• ResolveMass. "GC-MS Analysis of Fatty Acids: The Ultimate Guide to Accurate Lipid Profiling".[Link]

• Journal of Food and Drug Analysis. "Gas chromatography-mass spectrometry-based analytical strategies for fatty acid analysis in biological samples".[Link]

• NIH/PMC. "Optimization of a fatty acid methyl ester protocol for quantification of odd". [Link]

• NIH/PMC. "A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation". [Link]

• MDPI. "Bioactive Constituents of F. esculentum Bee Pollen and Quantitative Analysis". [Link]

• ACS Publications. "Simple and Efficient One-Pot Extraction Method for Phospholipidomic Profiling". [Link]

Sources

• 1. FAME Analysis Guide: Workflow, Sample Prep, Platform Selection, and QC Tips - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Optimization of a fatty acid methyl ester protocol for quantification of odd- and even-chain fatty acids in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 4. resolvemass.ca [resolvemass.ca]
• 5. jfda-online.com [jfda-online.com]
• 6. A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

optimizing GC retention time for cis-13-eicosenoic acid methyl ester

Welcome to the Technical Support Center for FAME GC Analysis . This hub is designed for researchers, analytical scientists, and drug development professionals who require high-resolution gas chromatography (GC) methodologies to isolate and quantify specific fatty acid methyl esters (FAMEs).

Below, we address the complex chromatographic behavior of cis-13-eicosenoic acid methyl ester (paullinic acid methyl ester, C20:1n-7) and its closely related positional isomer, cis-11-eicosenoic acid methyl ester (gondoic acid methyl ester, C20:1n-9).

Diagnostic Logic: Retention Time & Resolution Workflow

When optimizing the retention time (RT) for cis-13-eicosenoic acid methyl ester, analysts must balance throughput (speed) against the thermodynamic resolution required to separate it from co-eluting positional isomers and saturated C20:0 species.

Diagnostic workflow for optimizing GC retention time and resolution of C20:1 FAME isomers.

Validated Methodologies

To ensure scientific integrity, every GC analysis must act as a self-validating system. The protocols below integrate sample preparation with system suitability checks to guarantee causality between your experimental setup and the resulting chromatogram.

Protocol 1: Two-Step Transesterification (Sample Preparation)

Free fatty acids are highly polar and will cause severe peak tailing and retention time instability 1[1]. To ensure complete conversion of both triglycerides and free fatty acids into volatile FAMEs, a dual-catalyst approach is required.

• Saponification (Base Catalysis): Add 0.5 g of the lipid sample to 6 mL of 2% (w/v) methanolic sodium hydroxide. Heat under reflux in a 70°C water bath for 10 minutes to hydrolyze triglycerides2[2].

• Esterification (Acid Catalysis): Add 7 mL of 14% Boron Trifluoride ( BF3​ ) in methanol to the mixture. Reflux for an additional 3 minutes[2]. Causality: The acid catalyst ensures that any unreacted free fatty acids are fully methylated, preventing active site binding in the GC liner.

• Extraction: Add 5 mL of high-purity heptane (or hexane) and boil for 2 minutes. Allow the phases to separate and extract the upper organic layer for GC injection[2].

Protocol 2: High-Resolution GC-FID Setup for C20:1 Isomers

Positional isomers like cis-11 and cis-13 eicosenoic acid methyl ester have nearly identical boiling points. Separation requires a highly polar cyanopropyl siloxane column (e.g., HP-88 or SP-2560)[2][3].

• Column Installation: Install a 100 m × 0.25 mm, 0.20 µm cyanopropyl column.

• Inlet Parameters: Set the split/splitless injector to 250°C with a split ratio of 50:1 to 100:1 to prevent column overloading3[3].

• Carrier Gas: Use Helium or Hydrogen at a constant pressure (e.g., 40 psi for N2​ /He) or constant linear velocity[3].

• System Suitability Check (Self-Validation): Inject a 37-component FAME standard. Calculate the resolution ( Rs​ ) between the critical pair C20:0 and C20:3n6. The run is only validated if Rs​>1.25 [3].

Quantitative Performance Data

Table 1: Column Selection Matrix for C20:1 Isomers

Selecting the right stationary phase dictates the causality of your separation. Cyanopropyl phases utilize strong dipole-induced dipole interactions with the π -electrons of the double bonds to resolve positional isomers, whereas Polyethylene Glycol (PEG) phases separate primarily by boiling point[1][4].

Column Phase	Example Models	Length	Target Application	C20:1 Positional Isomer Resolution	Typical Run Time
High-Polarity Cyanopropyl	HP-88, SP-2560	100 m	Complex cis/trans & positional isomers	Excellent	70 - 85 mins
Tailored Cyanopropyl	DB-FastFAME	30 m / 90 m	High-throughput food & lipid analysis	Moderate to Good	15 - 40 mins
Polyethylene Glycol (PEG)	FAMEWAX, DB-WAX	30 m	Marine oils, general PUFAs	Poor (Co-elution common)	< 25 mins

Table 2: Optimized GC Oven Temperature Program (100m Cyanopropyl Column)

To optimize the retention time without sacrificing the separation of cis-13-eicosenoic acid methyl ester, use a multi-ramp temperature gradient[3].

Stage	Rate (°C/min)	Target Temp (°C)	Hold Time (min)	Mechanistic Causality
Initial	-	100	13	Focuses volatile short-chain FAMEs at the head of the column.
Ramp 1	10	180	5	Rapidly approaches the thermodynamic elution window of C18-C20 FAMEs.
Ramp 2	1	200	10	Critical Step: A shallow ramp maximizes partition coefficient differences for C20:1 positional isomers.
Ramp 3	4	230	5	Quickly elutes heavy very-long-chain fatty acids (VLCFAs) to clear the column.

Expert Troubleshooting & FAQs

Q: Why is cis-13-eicosenoic acid methyl ester (C20:1n-7) co-eluting with cis-11-eicosenoic acid methyl ester (C20:1n-9) in my chromatogram? A: This is a classic positional isomer co-elution. If you are using a standard Polyethylene Glycol (PEG) column (like a traditional Carbowax), the phase separates molecules primarily by boiling point and degree of unsaturation, which is insufficient for positional isomers[1]. You must switch to a highly polar cyanopropyl siloxane phase (e.g., HP-88, SP-2560). The cyanopropyl groups induce strong dipole interactions with the π -electrons of the double bonds, resolving them based on spatial geometry[2][4].

Q: My retention time for C20:1 isomers is over 75 minutes on a 100m column. How can I increase throughput without losing resolution? A: A 100-meter cyanopropyl column typically requires 75-85 minutes for a full 37-FAME profile4[3][4]. To optimize RT:

• Carrier Gas Substitution: Switch from Helium to Hydrogen. Hydrogen's flatter van Deemter curve allows for a higher optimal linear velocity without sacrificing theoretical plates, reducing RT by up to 30-40%[1].

• Fast-FAME Columns: Switch to a specialized fast-FAME column (e.g., Agilent DB-FastFAME or Restek FAMEWAX)[4][5]. FAMEWAX can reduce total run time to under 22 minutes 5[1][5], though you must carefully verify that the critical pair resolution ( Rs​>1.25 ) for your specific C20:1 isomers is maintained, as shorter columns sacrifice some positional resolution[3].

Q: I am experiencing retention time drift for cis-13-eicosenoic acid methyl ester across multiple injections. What causes this? A: RT drift on highly polar cyanopropyl columns is often caused by stationary phase degradation. These phases are highly susceptible to oxidation and moisture[1][4]. Ensure your carrier gas traps (O2 and moisture) are fresh. Additionally, verify that the column is not being heated above its maximum isothermal limit (typically 240-250°C for cyanopropyl and PEG phases) during the final oven bake-out step[5].

Q: Why do I see peak tailing specifically for the C20:1 peaks? A: Peak tailing for FAMEs is rarely a column phase issue if the column is new. It is almost always caused by incomplete derivatization (the presence of highly polar free fatty acids) or an active inlet liner[1]. Ensure your methylation protocol uses both base and acid catalysis (Protocol 1) to fully convert all lipid classes[2].

References

• Agilent Technologies. "Fatty Acid Methyl Esters (FAMEs) Analysis on an Agilent 8890 GC and Its Application to Real Samples." LabRulez GCMS. Available at:[Link]

• Agilent Technologies. "Fatty Acid Methyl Ester Analysis Using the Agilent 8850 GC System." gcms.cz. Available at: [Link]

• Restek Corporation. "FAMEWAX GC Capillary Column, 30 m, 0.32 mm ID, 0.25 µm." Restek.com. Available at: [Link]

• Abdelrahman, M.H. et al. "Gas chromatography-mass spectrometry analysis and in vitro biological studies on fixed oil isolated from the waste pits of two v." OCL - Oilseeds and fats, Crops and Lipids. Available at:[Link]

• Restek Corporation. "High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs)." gcms.cz. Available at: [Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. ocl-journal.org [ocl-journal.org]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. gcms.cz [gcms.cz]
• 5. restek.com [restek.com]

Technical Support Center: Optimizing the Esterification Yield of cis-13-Eicosenoic Acid

Welcome to the Technical Support Center for lipid modification and synthesis. This guide is designed for researchers, scientists, and drug development professionals working with cis-13-eicosenoic acid (Paullinic acid, C20:1 n-7).

Due to its 20-carbon hydrophobic chain and the sensitive cis-double bond at the 13th position, paullinic acid presents unique steric and thermodynamic challenges during esterification. This guide synthesizes field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you achieve >95% conversion yields while preserving structural integrity.

Esterification Pathway Decision Matrix

To achieve optimal yields, selecting the correct catalytic pathway based on your downstream application is critical. The workflow below outlines the strategic decision-making process.

Decision matrix for optimizing cis-13-eicosenoic acid esterification pathways.

Troubleshooting & FAQs

Q1: Why is my Fischer esterification yield plateauing below 70% despite using excess alcohol?

The Causality: Esterification is a reversible condensation reaction. The long hydrophobic tail of paullinic acid creates a biphasic system when reacted with short-chain polar alcohols (like methanol or ethanol), severely limiting mass transfer. Furthermore, as water accumulates as a byproduct, Le Chatelier’s principle dictates that the thermodynamic equilibrium will shift backward, causing hydrolysis of your newly formed ester. The Solution: You must dynamically remove water from the system. For chemical catalysis, utilize a Dean-Stark apparatus with a solvent like toluene, or add activated 4Å molecular sieves directly to the reaction flask.

Q2: How do I prevent the isomerization or oxidation of the cis-13 double bond during synthesis?

The Causality: The cis-double bond is highly susceptible to electrophilic attack, migration, and trans-isomerization when exposed to harsh mineral acids (e.g., refluxing H₂SO₄) and high temperatures. The Solution: Abandon traditional Fischer esterification for sensitive unsaturated lipids. Instead, transition to Biocatalytic Esterification using immobilized lipases (which operate at 45–60 °C)[1] or Steglich Esterification (which operates at room temperature)[2]. Both methods preserve the stereochemistry of the cis-13 bond.

Q3: I am using DCC for Steglich esterification, but I cannot separate the byproduct from my paullinic acid ester. What is going wrong?

The Causality: Dicyclohexylcarbodiimide (DCC) generates dicyclohexylurea (DCU) as a byproduct. DCU is highly insoluble in water and notoriously difficult to separate from long-chain, non-polar lipids like paullinic acid esters via column chromatography. The Solution: Switch your coupling reagent to EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). EDC functions identically to DCC but generates a water-soluble urea byproduct. This allows you to completely remove the byproduct via a simple aqueous wash in a separatory funnel, creating a self-purifying system[3].

Quantitative Method Comparison

Summarizing the empirical data across different methodologies allows for rapid selection of the appropriate protocol based on yield and risk tolerance.

Esterification Method	Catalyst / Reagents	Temp (°C)	Reaction Time	Avg. Yield (%)	Isomerization Risk	Best Application
Biocatalytic	Novozym 435 (Lipase B)	45–60	4–24 h	>95%	Very Low	Green chemistry, scale-up
Steglich	EDC·HCl, DMAP	20–25	12–16 h	85–95%	Low	Sensitive pharmaceutical APIs
Fischer	H₂SO₄ or HCl	65–80	4–8 h	60–80%	High	Robust, saturated short-chains

Self-Validating Experimental Protocols

Protocol A: Biocatalytic Esterification (High Yield, Zero Isomerization)

Lipase-catalyzed esterification using Novozym 435 (immobilized Candida antarctica lipase B) has been proven to achieve >95% conversion for long-chain unsaturated fatty acids when coupled with continuous water removal[1].

Step-by-Step Methodology:

• Substrate Preparation: In a round-bottom flask, combine cis-13-eicosenoic acid (1.0 eq) and the target alcohol (1.5 eq). For long-chain alcohols, a solvent-free system is preferred; for short-chain alcohols, add anhydrous hexane to ensure miscibility.

• Enzyme Addition: Add 10% (w/w based on the fatty acid) of Novozym 435 beads.

• Reaction & Equilibrium Shift: Incubate the mixture at 50 °C under continuous magnetic stirring. Apply a mild vacuum (approx. 200 mbar) to continuously evaporate the water byproduct, driving the reaction to completion.

• Self-Validation (TLC): Spot the reaction mixture on a silica TLC plate alongside a pure paullinic acid standard. Elute with Hexane:Ethyl Acetate (9:1) and stain with iodine or bromocresol green. The reaction is complete when the polar carboxylic acid spot ( Rf​ ~0.2) is entirely replaced by the non-polar ester spot ( Rf​ ~0.8).

• Product Recovery: Vacuum filter the mixture to recover the immobilized enzyme beads (which can be washed with hexane and reused up to 10 times). Concentrate the filtrate under reduced pressure to yield the pure ester.

Protocol B: Steglich Esterification (Fast, Room Temperature)

To prevent isomerization of the cis-double bond while achieving rapid chemical conversion, the Steglich esterification utilizing EDC and DMAP is highly effective for monounsaturated fatty acids[2].

Step-by-Step Methodology:

• Activation: In a flame-dried flask purged with inert N₂ gas, dissolve cis-13-eicosenoic acid (1.0 eq) and the target alcohol (1.1 eq) in anhydrous dichloromethane (DCM).

• Coupling: Add EDC·HCl (1.2 eq). The EDC activates the carboxylic acid to form an highly reactive O-acylisourea intermediate.

• Catalysis: Add a catalytic amount of DMAP (0.1 eq). DMAP acts as an acyl transfer agent, forming an acyl pyridinium species that rapidly reacts with the alcohol. Stir at room temperature (20–25 °C) for 12 hours.

• Self-Validation & Workup (Phase Separation): Quench the reaction with deionized water and transfer to a separatory funnel.

  • Wash the organic layer with 0.1 M HCl (removes the basic DMAP catalyst).

  • Wash with saturated aqueous NaHCO₃ (removes any unreacted paullinic acid).

  • Wash with brine.

  • Validation: The water-soluble urea byproduct generated by EDC will partition entirely into the aqueous phase, leaving your target ester isolated in the DCM layer.

• Final QC: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Validate the final structure and the retention of the cis-13 bond via GC-FID analysis, which is the gold standard for confirming the presence of unbranched very long-chain fatty acid methyl esters without trans-isomer contamination[4].

References

• Title: High-yield preparation of wax esters via lipase-catalyzed esterification using fatty acids and alcohols from crambe and camelina oils Source: PubMed (National Institutes of Health) URL: [Link]

• Title: Synthesis and in Vitro Bioactivity of Polyunsaturated Fatty Acid Conjugates of Combretastatin A-4 Source: Journal of Natural Products (ACS Publications) URL: [Link]

• Title: GFP Scaffold-Based Engineering for the Production of Unbranched Very Long Chain Fatty Acids in Escherichia coli With Oleic Source: Frontiers in Bioengineering and Biotechnology URL: [Link]

Sources

• 1. High-yield preparation of wax esters via lipase-catalyzed esterification using fatty acids and alcohols from crambe and camelina oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Technical Support Center: Overcoming Matrix Effects in cis-13-Eicosenoic Acid Methyl Ester Quantification

Welcome to the Advanced Analytical Troubleshooting Guide. As a Senior Application Scientist, I have designed this resource to address the specific chromatographic and mass spectrometric challenges associated with quantifying cis-13-eicosenoic acid methyl ester (the methyl ester of paullinic acid, an omega-7 long-chain fatty acid)[1].

When analyzing complex biological or food matrices, matrix effects (ME) can severely compromise quantitative accuracy, leading to either signal enhancement in Gas Chromatography-Mass Spectrometry (GC-MS) or ion suppression in Liquid Chromatography-Mass Spectrometry (LC-MS)[2][3]. This guide provides field-proven, self-validating protocols to restore scientific integrity to your lipidomics workflows.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is my GC-MS quantification of cis-13-eicosenoic acid methyl ester showing concentrations higher than theoretically possible in my samples? A: You are experiencing matrix-induced chromatographic response enhancement , a well-documented phenomenon in GC-MS[2][3]. When you inject neat standards prepared in pure solvent, the analyte interacts with active sites (e.g., exposed silanol groups) in the GC inlet liner and analytical column, leading to partial adsorption or thermal degradation. However, when you inject a complex sample, co-extracted matrix lipids coat these active sites. This "masking" effect allows a higher percentage of the target analyte to reach the detector compared to the neat standard, falsely inflating your calculated concentration[3][4].

Q2: How do I differentiate cis-13-eicosenoic acid (paullinic acid) from other C20:1 isomers like cis-11-eicosenoic acid (gondoic acid) in a complex matrix? A: Standard non-polar columns (like 5% phenyl) cannot resolve positional isomers of monounsaturated fatty acid methyl esters (FAMEs). You must utilize a highly polar capillary column, such as a 100% biscyanopropyl phase (e.g., SP-2560 or DB-23)[5]. These columns separate FAMEs based on the position and geometry (cis/trans) of the double bond. Matrix interferences often co-elute with these isomers on standard columns, making high-polarity stationary phases mandatory for accurate quantification.

Q3: Should I switch to LC-MS/MS to avoid GC inlet active sites? A: While LC-MS/MS avoids thermal degradation, FAMEs lack easily ionizable functional groups, making them highly susceptible to severe ion suppression in Electrospray Ionization (ESI) sources due to competing matrix components[2]. GC-MS remains the gold standard for FAMEs due to its superior chromatographic resolution and reproducible Electron Impact (EI) fragmentation[5][6]. Instead of switching platforms, optimize your GC-MS sample preparation and calibration strategies.

Part 2: Diagnostic Workflows & Methodologies

Calculating the Matrix Effect (ME)

Before applying a fix, you must quantify the severity of the matrix effect. A self-validating protocol requires comparing the slopes of two calibration curves.

ME(%)=(Slope of Solvent-Only Calibration CurveSlope of Matrix-Matched Calibration Curve​−1)×100

• ME > 0% : Signal enhancement (Typical for GC-MS FAME analysis).

• ME < 0% : Signal suppression (Typical for LC-MS ESI).

• Acceptable Range : -20% to +20%. If outside this range, proceed to the troubleshooting protocols below.

Diagnostic Decision Tree for FAME Matrix Effects

Troubleshooting Protocol 1: Advanced Sample Clean-up (SPE)

Causality: Derivatization (e.g., using BF3-methanol) converts free fatty acids into volatile FAMEs[6][7]. However, unreacted complex lipids (sterols, triglycerides) remain in the extract. When injected, these heavy lipids deposit in the GC liner, creating new active sites or acting as a secondary stationary phase, exacerbating matrix effects. Solid-Phase Extraction (SPE) removes these interferents[4][6].

Step-by-Step Methodology:

• Extraction: Extract total lipids from the biological sample using the Folch method (Chloroform:Methanol 2:1, v/v).

• Derivatization: Add 1 mL of 12% Boron trifluoride (BF3) in methanol to the lipid extract. Heat at 60°C for 30 minutes to convert cis-13-eicosenoic acid to its methyl ester[7].

• Quenching & Partitioning: Cool to room temperature, add 1 mL of HPLC-grade hexane and 1 mL of saturated NaCl solution. Vortex vigorously. Extract the upper hexane layer (containing FAMEs).

• SPE Clean-up (Critical Step):

  • Condition a Silica SPE cartridge (500 mg) with 5 mL hexane.

  • Load the hexane extract onto the cartridge.

  • Elute the FAME fraction using 5 mL of Hexane:Diethyl Ether (95:5, v/v). Mechanistic insight: This specific polarity elutes FAMEs while permanently retaining unreacted polar lipids and sterols on the silica bed.

• Concentration: Evaporate the eluate under a gentle stream of nitrogen and reconstitute in 100 µL of hexane for GC-MS analysis.

Optimized Sample Preparation Workflow for FAMEs

Troubleshooting Protocol 2: Matrix-Matched Calibration

Causality: If SPE clean-up is insufficient to drop the ME below 20%, you must equalize the enhancement effect between your standards and samples. Matrix-matched calibration achieves this by preparing the calibration curve in a "blank" matrix extract that mimics the sample but lacks the target analyte[3][4].

Step-by-Step Methodology:

• Identify a Blank Matrix: Obtain a biological sample identical to your test subjects but known to be devoid of cis-13-eicosenoic acid (e.g., a specific synthetic lipid mixture or a verified knockout/depleted tissue).

• Process the Blank: Subject the blank matrix to the exact extraction, derivatization, and SPE clean-up protocol described above.

• Spike Standards: Prepare a serial dilution of your authentic cis-13-eicosenoic acid methyl ester standard. Spike these varying concentrations into equal aliquots of the processed blank matrix extract.

• Analyze and Calibrate: Run the matrix-matched standards on the GC-MS. The resulting calibration curve will inherently account for the matrix-induced enhancement, ensuring the calculated concentrations of your unknown samples are accurate.

• Alternative (Isotope Dilution): If a true blank matrix is unavailable, utilize Stable Isotope Dilution Assay (SIDA). Spike a known concentration of a deuterated internal standard (e.g., cis-13-eicosenoic acid-d3 methyl ester) into the sample before extraction. Because the isotope co-elutes and experiences the exact same matrix enhancement as the native analyte, the ratio of their signals remains constant, self-correcting the matrix effect.

Part 3: Data Visualization & Reference Tables

Table 1: Comparison of Matrix Effect Mitigation Strategies

Mitigation Strategy	Mechanistic Action	Pros	Cons
Silica SPE Clean-up	Physically removes non-volatile matrix components that coat GC active sites.	Prolongs GC column and liner lifespan; reduces baseline noise[6].	Adds time and consumable costs to the workflow.
Matrix-Matched Calibration	Equalizes active-site masking between standards and samples[3].	Highly accurate; corrects for both enhancement and suppression[4].	Requires a true "blank" matrix, which is often difficult to source for endogenous lipids.
Stable Isotope Dilution (SIDA)	Internal standard experiences identical matrix effects as the analyte.	The ultimate gold standard for absolute quantification.	Deuterated standards for specific uncommon isomers (like paullinate) can be prohibitively expensive or commercially unavailable.
Analyte Protectants	Compounds (e.g., sorbitol, ethylglycerol) intentionally added to mask active sites uniformly[3].	Cheap and easy to implement; eliminates the need for matrix-matching.	Can contaminate the MS ion source over time, requiring more frequent instrument cleaning.

Table 2: Common C20:1 Isomers and GC-MS Separation Characteristics

IUPAC Name	Common Name	Lipid Number	Double Bond Geometry	Relative Elution Order (Polar Column)
cis-9-eicosenoic acid	Gadoleic acid	20:1n-11	cis	1 (Fastest)
cis-11-eicosenoic acid	Gondoic acid	20:1n-9	cis	2
cis-13-eicosenoic acid	Paullinic acid	20:1n-7	cis	3
trans-11-eicosenoic acid	-	20:1n-9t	trans	Elutes before its cis counterpart

References

• NP-MRD (Natural Products Magnetic Resonance Database). Showing NP-Card for 13-Eicosenoic acid (NP0023406).[8] [Link]

• Wikipedia. Paullinic acid.[1][Link]

• Panuwet, P., et al. (2016). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. PMC.[2][Link]

• Hajšlová, J., & Zrostlíková, J. (2003). Matrix effects in (ultra)trace analysis of pesticide residues in food and environmental samples. Journal of Chromatography A. (Referenced via ResearchGate: Matrix-induced response enhancement in pesticide residue analysis by gas chromatography).[3][Link]

• Kecojević, I., et al. (2023). Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices. PMC.[4][Link]

• Resolve Mass Spectrometry. GC-MS Analysis of Fatty Acids: The Ultimate Guide to Accurate Lipid Profiling.[6][Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Gas Chromatographic Separation of cis-13- and cis-11-Eicosenoic Acid Methyl Esters

Introduction: The Analytical Challenge of Positional Isomers

In the fields of lipidomics, food science, and biofuel analysis, the precise identification and quantification of fatty acid methyl esters (FAMEs) are paramount. Among the most challenging analytical tasks is the separation of positional isomers—molecules that share the same chemical formula and functional groups but differ in the location of a double bond along their carbon backbone. This guide provides an in-depth comparison and a methodological framework for separating two such closely related C20:1 isomers: cis-13-eicosenoic acid methyl ester and cis-11-eicosenoic acid methyl ester.

These two molecules possess identical molecular weights and exhibit nearly indistinguishable boiling points, rendering them inseparable by conventional non-polar gas chromatography (GC) columns that primarily separate compounds based on volatility. Achieving their separation requires a strategic approach centered on exploiting the subtle differences in their interaction with highly selective stationary phases.

The Cornerstone of Separation: Stationary Phase Selectivity

The successful resolution of cis-13- and cis-11-eicosenoic acid methyl esters hinges almost exclusively on the choice of the GC column's stationary phase.[1] The separation is not driven by boiling point differences but by specific intermolecular interactions between the analyte and the phase chemistry.

The Power of Polarity: Cyanopropyl Phases

For decades, the gold standard for separating complex FAME mixtures, including positional and geometric (cis/trans) isomers, has been highly polar capillary columns.[2][3] Stationary phases containing a high percentage of cyanopropyl groups, such as biscyanopropyl polysiloxane, are particularly effective.[4][5]

The separation mechanism is rooted in dipole-induced dipole interactions. The cyano (C≡N) functional groups in the stationary phase create a strong permanent dipole.[2] This dipole interacts with the pi (π) electrons of the carbon-carbon double bond in the FAME molecules. The strength and nature of this interaction are subtly influenced by the position of the double bond within the alkyl chain. This differential interaction results in slight variations in retention time, allowing for the separation of positional isomers that would otherwise co-elute.[5] For this reason, columns like the Agilent HP-88, SP-2560, and CP-Sil 88 are frequently recommended for these demanding separations.[2][4]

A New Frontier: Ionic Liquid (IL) Stationary Phases

More recently, ionic liquid (IL) stationary phases have emerged, offering unique and often superior selectivity for FAME isomers.[6][7] These phases, such as those based on imidazolium derivatives, provide a complex array of separation mechanisms including dipole-dipole, hydrogen bonding, and dispersion interactions. A landmark study by Ando and Sasaki demonstrated the successful baseline separation of six cis-eicosenoic acid (20:1) positional isomers, including the n-11 (cis-9) and n-13 (cis-7) isomers, on a 60-meter SLB-IL100 column.[7] This was a significant achievement, as these specific isomers are poorly resolved on many conventional polar polysiloxane phases.[7]

Experimental Protocol: A Validated Approach to Separation

This section provides a detailed, step-by-step methodology for achieving the separation of cis-13- and cis-11-eicosenoic acid methyl esters. This protocol is designed as a self-validating system, providing a robust starting point for method development.

Sample Preparation

• Transesterification: Convert the parent fatty acids or triglycerides into their corresponding methyl esters. A common and effective method is using a reagent like 14% Boron Trifluoride in Methanol (BF3-Methanol).[2]

• Extraction: After the reaction, add hexane and water to the cooled sample. Vortex thoroughly and centrifuge to separate the layers.

• Collection: Carefully collect the upper hexane layer, which contains the FAMEs. If necessary, concentrate the sample under a gentle stream of nitrogen.

Gas Chromatography (GC-FID) Conditions

The following table summarizes the recommended parameters for two potential column chemistries. The High-Polarity Cyanopropyl column represents the traditional, well-established approach, while the Ionic Liquid column offers potentially superior selectivity for this specific application.

Parameter	Recommended Condition (High-Polarity Cyanopropyl)	Recommended Condition (Ionic Liquid)	Rationale
GC System	GC with Flame Ionization Detector (FID)	GC with Flame Ionization Detector (FID)	FID provides excellent sensitivity and a wide linear range for FAME quantification.
Column	e.g., Agilent HP-88 (100 m x 0.25 mm, 0.20 µm)	e.g., Supelco SLB-IL100 (60 m x 0.25 mm, 0.20 µm)	Long columns are essential for the high efficiency (theoretical plates) needed to resolve close-eluting isomers.[4] The choice of phase is the most critical factor for selectivity.[7]
Carrier Gas	Hydrogen or Helium	Hydrogen or Helium	Hydrogen is often preferred as it provides better efficiency at higher linear velocities, potentially reducing run times without sacrificing resolution.[8]
Inlet Temperature	250 °C	250 °C	Ensures complete and rapid vaporization of the FAMEs.
Injection Mode	Split (e.g., 50:1 ratio)	Split (e.g., 50:1 ratio)	Prevents column overloading and ensures sharp peak shapes.
Oven Program	Initial: 140°C, hold 5 min; Ramp: 2°C/min to 240°C	Isothermal: 180°C	A slow temperature ramp (for cyanopropyl) or an optimized isothermal hold (for IL) maximizes interaction with the stationary phase, which is crucial for separating positional isomers.[7][9]
Detector Temp.	260 °C	260 °C	Prevents condensation of the analytes in the detector.

Method Development and Optimization Workflow

Developing a robust method for such a challenging separation requires a logical and systematic approach. The following diagram illustrates the key decision-making steps in the workflow.

Caption: Logical workflow for optimizing the GC separation of C20:1 FAME positional isomers.

Expected Results and Elution Order

Based on established chromatographic principles and published data, we can predict the elution behavior of these isomers.

• On High-Polarity Cyanopropyl Columns: The elution order can be complex and temperature-dependent.[4] However, the fundamental principle of differential interaction with the stationary phase's dipoles remains the primary separation mechanism.

• On Ionic Liquid SLB-IL100 Columns: The work by Ando and Sasaki provides a clear precedent. They observed that on an SLB-IL100 column at 180°C, the 20:1 isomers eluted in the order of n-15 → n-13 → n-11 → n-9 → n-7 → n-5.[7] This means that cis-13-eicosenoic acid methyl ester (20:1n-7) is expected to elute after cis-11-eicosenoic acid methyl ester (20:1n-9) .[7] The isomers were baseline resolved, demonstrating the high selectivity of this phase for this specific separation.[7]

Advanced Techniques: Comprehensive 2D Gas Chromatography (GCxGC)

For exceptionally complex samples containing a multitude of FAME isomers, one-dimensional GC may not provide sufficient resolving power. In such cases, Comprehensive Two-Dimensional Gas Chromatography (GCxGC) is a powerful alternative.[10] This technique couples two columns with different separation mechanisms (e.g., a non-polar column followed by a highly polar column). This orthogonal separation provides a significant increase in peak capacity, allowing for the resolution of components that would co-elute in a single-column system.[11]

Conclusion

The gas chromatographic separation of cis-13-eicosenoic acid methyl ester and cis-11-eicosenoic acid methyl ester is a challenging but achievable task. Success is not a matter of chance but of deliberate, scientifically-grounded choices. The selection of a highly selective stationary phase—either a high-percentage cyanopropyl column or a specialized ionic liquid column—is the most critical decision. This must be paired with a long column format and a carefully optimized, slow oven temperature program to maximize the subtle interactions that drive the separation. By following the protocols and workflow outlined in this guide, researchers can confidently develop and validate a robust method for resolving these critical positional isomers.

References

• Agilent Technologies. (n.d.). New High Polarity bis (Cyanopropyl) Siloxane Stationary Phase for GC Resolution of Positional and Geometric Isomers of Fatty Acid Methyl Esters. Retrieved from Google Search.[4]

• Blomberg, J., Schoenmakers, P. J., & Brinkman, U. A. T. (2002). Positional and geometric isomer separation of FAME by comprehensive 2-D GC. Journal of High Resolution Chromatography.[10]

• Blomberg, J., Schoenmakers, P. J., & van Asten, A. (2002). Positional and geometric isomer separation of FAME by comprehensive 2-D GC. PubMed. [Link]

• BenchChem. (2025). Separation of Cis and Trans Fatty Acid Isomers Using Cyanopropyl Columns. BenchChem Application Notes.[2]

• Synovec, R. E., & Hoggard, J. C. (n.d.). Evaluation of New Stationary Phases for the Separation of Fatty Acid Methyl Esters. ResearchGate.[6]

• AOCS. (n.d.). Forecasting Retention Times of Fatty Acid Methyl Esters in Temperature-Programmed Gas Chromatography.[9]

• Agilent Technologies. (n.d.). Fatty Acid Methyl Ester Analysis Using the Agilent 8850 GC System.[12]

• David, F., Sandra, P., & Vickers, A. K. (2005). Column Selection for the Analysis of Fatty Acid Methyl Esters. Agilent Technologies. [Link][5]

• Sigma-Aldrich. (n.d.). FAME Standard for Optimizing GC System Performance.

• Tranchida, P. Q., Zoccali, M., & Mondello, L. (2012). Separation of Fatty Acid Methyl Esters by GC-Online Hydrogenation × GC. Analytical Chemistry. [Link][13]

• Williams, A., Ben-Amotz, D., & Lareau, R. T. (2013). Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels. PubMed. [Link][14]

• National Center for Biotechnology Information. (2024). cis-13-Eicosenoic acid methyl ester. PubChem Compound Summary. [Link][15]

• ResearchGate. (n.d.). GC-MS spectrum of cis-11-eicosenoic acid methyl ester.

• Bonzanini, F., et al. (2026). Optimization of a fatty acid methyl ester protocol for quantification of odd. PMC. [Link][16]

• Cheméo. (n.d.). Chemical Properties of cis-11-Eicosenoic acid, methyl ester (CAS 2390-09-2). [Link][17]

• BenchChem. (2025). Optimizing Gas Chromatography (GC) Conditions for Alkylbenzene Isomer Separation. BenchChem Tech Support.[1]

• Ando, Y., & Sasaki, T. (2011). GC Separation of cis-Eicosenoic Acid Positional Isomers on an Ionic Liquid SLB-IL100 Stationary Phase. Journal of the American Oil Chemists' Society. [Link][7]

• Vékey, K., et al. (2021). The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS. MDPI. [Link][18]

• Thermo Fisher Scientific. (n.d.). Optimizing GC Parameters for Faster Separations with Conventional Instrumentation.[19]

• JEOL. (n.d.). Integrated Analysis of Fatty Acid Methyl Esters using msFineAnalysis Version 2. [Link][20]

• Sigma-Aldrich. (n.d.). Approaches to Increasing GC Speed, Resolution and Responses.[8]

• PerkinElmer. (n.d.). Analysis of FAMEs Using Cold EI GC MS for Enhanced Molecular Ion Selectivity.[21]

• Ferrara, D., et al. (2024). Comprehensive comparison of fatty acid methyl ester profile in different food matrices using microwave-assisted extraction. ORBi.[22]

• University of Saskatchewan. (n.d.). Production and Purification of Fatty Acid Methyl Esters from Plant Oils of Different Origin.[23]

• LECO Corporation. (n.d.). Determination of Fatty Acid Methyl Esters by GCxGC-TOFMS.[11]

• LCGC International. (2013). Optimizing GC–MS Methods. [Link]

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Comprehensive Comparison Guide: Validation of Analytical Methods for cis-13-Eicosenoic Acid Methyl Ester

Introduction & Scientific Context

cis-13-Eicosenoic acid methyl ester (also known as paullinic acid methyl ester, C20:1n-7) is a very long-chain fatty acid (VLCFA) derivative of significant interest in lipidomics, biomarker discovery, and pharmaceutical formulations[1]. Because native fatty acids are highly polar and prone to hydrogen bonding—which causes severe peak tailing and absorption issues during chromatographic separation—they must be derivatized into fatty acid methyl esters (FAMEs) prior to analysis[2].

This guide provides an objective comparison of the analytical platforms used to quantify cis-13-eicosenoic acid methyl ester, evaluating Gas Chromatography-Flame Ionization Detection (GC-FID), Gas Chromatography-Mass Spectrometry (GC-MS), and High-Performance Liquid Chromatography (HPLC). Furthermore, it establishes a self-validating framework based on ICH Q2(R2) guidelines to ensure robust accuracy, precision, and specificity[3].

Comparative Overview of Analytical Platforms

To select the optimal analytical method, researchers must weigh the need for structural confirmation against the requirements for high-throughput quantification and isomer resolution.

Table 1: Performance Comparison of Analytical Platforms for cis-13-Eicosenoic Acid Methyl Ester

Feature	GC-FID (Gold Standard)	GC-MS (EI / PCI)	HPLC-ELSD/MS
Primary Utility	Routine quantification & high-resolution isomer separation	Structural elucidation & complex matrix deconvolution	Analysis of thermally labile or underivatized lipids
Sensitivity (LOD)	~1–5 µg/mL	~0.1–1 µg/mL (PCI mode)	~5–10 µg/mL
Linear Dynamic Range	Excellent ( 105 to 107 )	Moderate ( 103 to 104 )	Moderate
Isomer Resolution	Superior (with highly polar cyanopropyl columns)	Moderate (EI fragments are often indistinguishable)	Poor to Moderate
Cost & Throughput	Low cost, high throughput	High cost, medium throughput	High cost, medium throughput

Mechanistic Insights: Causality Behind Platform Selection

While GC-FID remains the compendial gold standard for FAME quantification due to its unparalleled linear dynamic range and stable response factors, it lacks structural identification capabilities. When resolving cis-13-eicosenoic acid methyl ester from its closely related positional isomers (e.g., cis-11-eicosenoic acid methyl ester / gondoic acid), GC-FID relies entirely on retention time matching using highly polar stationary phases (e.g., SP-2560 or CD-2560)[4].

Conversely, GC-MS is essential when matrix interferences co-elute with the target analyte. However, standard Electron Ionization (EI) tends to over-fragment FAMEs, yielding generic low-mass hydrocarbon ions that make isomer differentiation difficult. To counteract this, Positive Chemical Ionization (PCI) is employed. PCI uses a reagent gas to indirectly ionize the FAMEs, preserving the protonated molecular ion and enabling precise mass separation without excessive fragmentation[5].

Analytical Workflow Visualization

Analytical workflow for the extraction, derivatization, and validation of FAMEs.

Experimental Protocols & Self-Validating Methodologies

Protocol 1: Sample Preparation and Methylation (Derivatization)

Causality: Direct injection of free fatty acids leads to peak broadening and irreversible column adsorption. Acid-catalyzed transesterification converts lipid-bound and free fatty acids into volatile methyl esters, ensuring sharp chromatographic peaks[2].

• Extraction: Weigh 50 mg of the lipid sample into a reaction vial. Dissolve in 1 mL of toluene[6].

• Acid-Catalyzed Methylation: Add 2 mL of 1% sulfuric acid in methanol (or Boron Trifluoride/Methanol, BF3/MeOH). The acid catalyst protonates the carbonyl oxygen, making the carboxyl carbon susceptible to nucleophilic attack by methanol[2][6].

• Incubation: Heat the mixture in a water bath at 70–80 °C for 40–90 minutes to drive the esterification reaction to completion[2][4][7].

• Phase Separation: After cooling, add 1 mL of distilled water and 2 mL of MS-grade hexane. Vortex vigorously. The non-polar cis-13-eicosenoic acid methyl ester will partition into the upper hexane layer[2].

• Recovery: Extract the upper hexane layer, dry over anhydrous sodium sulfate, and transfer to a GC vial for injection.

Protocol 2: GC-FID Optimization and ICH Q2(R2) Validation

Causality: To separate cis-13-eicosenoic acid methyl ester from cis-11-eicosenoic acid methyl ester, a highly polar biscyanopropyl polysiloxane column (e.g., 100 m × 0.25 mm × 0.20 µm) is required. The dipole-dipole interactions between the cyanopropyl groups and the unsaturated double bonds retard the elution of cis isomers relative to trans isomers, and separate positional isomers based on double-bond proximity to the carboxyl group[4].

Step-by-Step GC-FID Conditions:

• Injection: 1 µL injection volume; Split ratio 10:1 to prevent column overloading[4].

• Temperatures: Injector at 250 °C; Detector (FID) at 250 °C[4][8].

• Oven Program: Initial hold at 130 °C for 5 min, ramp at 4 °C/min to 240 °C, hold for 30 min[4].

• Carrier Gas: Helium at a constant flow of 0.5–1.0 mL/min[4][8].

Self-Validating ICH Q2(R2) Framework: To ensure the method is fit for its intended purpose, execute the following validation steps[3]:

• System Suitability: Inject a standard FAME mix (including cis-13-eicosenoic acid methyl ester) six times. The Relative Standard Deviation (RSD) of the retention time must be ≤ 0.5%, and peak area RSD ≤ 1.0%[2].

• Specificity: Analyze a blank hexane injection and a matrix blank to ensure no co-eluting peaks interfere with the target retention time[6].

• Linearity & Range: Prepare a 5-point calibration curve (e.g., 10 to 500 µg/mL). Perform linear regression analysis; the coefficient of determination ( R2 ) must be > 0.999[7][8].

• LOD and LOQ: Calculate based on the standard deviation of the response ( σ ) and the slope ( S ) of the calibration curve: LOD=3.3×(σ/S) and LOQ=10×(σ/S) [6].

• Accuracy (Recovery): Spike known concentrations of the reference standard into a blank matrix at 50%, 100%, and 150% of the target concentration. Acceptable recovery ranges from 98% to 102%[7].

Table 2: Representative ICH Q2(R2) Validation Acceptance Criteria for FAMEs

Validation Parameter	Acceptance Criteria	Mechanistic Rationale
Retention Time Precision	RSD ≤ 0.5% (n=6)	Ensures stable carrier gas flow and column oven thermodynamics.
Peak Area Precision	RSD ≤ 1.5% (n=6)	Validates the reproducibility of the split injection and FID response.
Linearity ( R2 )	> 0.999	Confirms proportional detector response across the physiological/formulation range.
Accuracy (Recovery)	98.0% – 102.0%	Verifies the absence of matrix-induced signal suppression or enhancement.

References

• Optimization and Validation of the GC/FID Method for the Quantification of Fatty Acids in Bee Products Source: MDPI URL:[Link]

• Development and validation of a GC-FID method for quantitative analysis of four major fatty acids extracted shark liver oil Source: JPPRes URL:[Link]

• GFP Scaffold-Based Engineering for the Production of Unbranched Very Long Chain Fatty Acids in Escherichia coli Source: NIH / Frontiers in Bioengineering and Biotechnology URL:[Link]

• Bioactive Constituents of F. esculentum Bee Pollen and Quantitative Analysis of Samples Collected from Seven Areas by HPLC Source: NIH / Molecules URL:[Link]

• Influence of stir-frying on the lipid stability and flavor substances in oat flour during storage using HS-SPME-GC-MS and electronic nose Source: Oxford Academic / Food Quality and Safety URL:[Link]

• Validation of Analytical Procedures Q2(R2) Source: ICH (International Council for Harmonisation) URL:[Link]

• Quantitative Analysis of Fatty Acid Methyl Esters (FAMEs) Using Smart EI/CI Ion Source Source: Shimadzu URL:[Link]

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NMR Spectra Comparison of cis-13-Eicosenoic Acid Methyl Ester and Its Isomers: A Technical Guide

Byline: Senior Application Scientist

In lipidomics, biofuel characterization, and drug development, the precise structural elucidation of long-chain fatty acids is paramount. cis-13-Eicosenoic acid (paullinic acid) is a 20-carbon monounsaturated fatty acid. When converted to its methyl ester (methyl paullinate) for analytical handling, distinguishing it from its geometric (trans-13) and positional (cis-11, cis-9) isomers requires rigorous spectroscopic evaluation.

As a Senior Application Scientist, I rely on Nuclear Magnetic Resonance (NMR) spectroscopy as the gold standard for this differentiation. While mass spectrometry can confirm molecular weight, it often struggles to differentiate geometric and positional isomers without complex derivatization. NMR spectroscopy provides direct, non-destructive observation of the molecular geometry [1]. This guide provides an objective, data-backed comparison of these isomers, focusing on the mechanistic causality behind their distinct NMR signatures.

Diagnostic NMR Signatures: The Core Comparison

The structural variations among eicosenoic acid methyl ester (FAME) isomers manifest primarily around the double bond. We utilize a combination of 1D and 2D NMR techniques to systematically decode these differences.

1.1. 1H NMR: The Causality of J-Coupling

In 1H NMR, the vinylic protons (-CH=CH-) of eicosenoic acid methyl esters resonate as a multiplet around 5.30–5.40 ppm. The differentiation between geometric cis and trans isomers is governed by the Karplus equation, which correlates the scalar coupling constant ( 3JHH​ ) with the dihedral angle between the coupled protons.

• cis-Isomers: The dihedral angle is approximately 0°, resulting in a smaller vicinal coupling constant of ~10–11 Hz .

• trans-Isomers: The dihedral angle is approximately 180°, maximizing orbital overlap and resulting in a larger coupling constant of ~15–16 Hz .

Self-Validation Protocol: Always integrate the methoxy protons (singlet, ~3.66 ppm) against the vinylic protons (~5.35 ppm). A 3:2 ratio confirms the presence of a single double bond and validates the sample's quantitative integrity before you proceed to J-coupling analysis [2].

1.2. 13C NMR: The γ-Gauche Effect

While 1H NMR is highly effective for pure samples, complex lipid mixtures can obscure J-coupling multiplets. Here, 13C NMR serves as a highly definitive, orthogonal diagnostic tool. The chemical shift of the allylic carbons (-CH2-CH=CH-) is highly sensitive to the geometric configuration of the adjacent double bond due to the γ-gauche effect [1].

• cis-Isomers: The spatial proximity of the alkyl chains on the same side of the double bond creates steric compression (a γ-gauche interaction). This increases electron shielding around the allylic carbons, pushing their resonance upfield to ~27.2 ppm .

• trans-Isomers: The anti-periplanar arrangement relieves this steric strain, resulting in a deshielded, downfield resonance at ~32.6 ppm .

1.3. 2D NMR: Mapping Positional Isomers

Differentiating cis-13 from cis-11 or cis-9 isomers requires mapping the distance of the double bond from the ester carbonyl (C1) or the terminal methyl (C20). Heteronuclear Multiple Bond Correlation (HMBC) and Heteronuclear Single Quantum Coherence (HSQC) are employed to trace long-range 1H−13C couplings [3]. For example, in the cis-13 isomer, the terminal methyl group (C20) is exactly 7 carbons away from the double bond, yielding a distinct aliphatic chain correlation pattern compared to the cis-11 isomer (which is 9 carbons away).

Quantitative Data Comparison

The following table summarizes the critical NMR parameters used to differentiate cis-13-eicosenoic acid methyl ester from its primary geometric and positional alternatives.

Isomer	1H NMR Vinylic Shift (ppm)	1H NMR 3JHH​ (Hz)	13C NMR Allylic Shift (ppm)	13C NMR Vinylic Shift (ppm)
cis-13-Eicosenoic FAME	5.34	10.5	27.2	129.9
trans-13-Eicosenoic FAME	5.38	15.2	32.6	130.4
cis-11-Eicosenoic FAME	5.34	10.5	27.2	129.9
cis-9-Eicosenoic FAME	5.34	10.5	27.2	129.9

*Note: Positional isomers exhibit nearly identical 1D NMR shifts; definitive differentiation requires 2D HMBC correlation mapping.

Standardized Experimental Protocol

To ensure high-fidelity, reproducible isomer differentiation, follow this self-validating analytical workflow.

Step 1: Sample Preparation

• Weigh exactly 15 mg of the FAME sample into a clean glass vial.

• Dissolve the sample in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal reference (0.00 ppm).

• Transfer the solution to a high-quality 5 mm NMR tube. Causality: High sample concentration (≥25 mM) is critical for obtaining sufficient signal-to-noise (S/N) in 13C NMR without requiring excessively long acquisition times.

Step 2: 1H NMR Acquisition

• Insert the sample into a 400 MHz (or higher) NMR spectrometer.

• Tune and match the probe; shim the magnet to achieve a TMS line width of <0.5 Hz.

• Acquire 16–64 scans using a 30° pulse angle and a relaxation delay ( D1​ ) of 5 seconds. Causality: A 5-second D1​ ensures complete longitudinal relaxation ( T1​ ) of all protons, guaranteeing accurate quantitative integration for the self-validation check.

Step 3: 13C NMR Acquisition

• Switch to a proton-decoupled 13C sequence ( 13C{1H} ).

• Acquire 1024–2048 scans with a relaxation delay of 2–3 seconds.

• Process the data with a 1.0 Hz exponential line broadening function to enhance S/N before Fourier transformation.

Step 4: 2D HSQC/HMBC (For Positional Isomers)

• If comparing positional isomers (e.g., cis-13 vs. cis-11), acquire a gradient-selected HMBC spectrum.

• Set the long-range coupling evolution delay to 65 ms (optimized for nJCH​ = 8 Hz).

• Trace the cross-peaks from the carbonyl carbon (~174 ppm) down the aliphatic chain to pinpoint the exact location of the double bond.

Analytical workflow for NMR-based structural elucidation of FAME isomers.

References

• Title: 13C-NMR of double and triple bond carbon atoms of unsaturated fatty acid methyl esters. Source: Chemistry and Physics of Lipids. URL: [Link]

• Title: Application of 1H-NMR for the Quantitative Analysis of Short Chain Fatty Acid Methyl Ester Mixtures. Source: World Journal of Chemical Education. URL: [Link]

• Title: Characterizing Fatty Acids with advanced multinuclear NMR methods. Source: Magritek Application Note. URL: [Link]

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• 1. 13C-NMR of double and triple bond carbon atoms of unsaturated fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.sciepub.com [pubs.sciepub.com]
• 3. Characterizing Fatty Acids with advanced multinuclear NMR methods - Magritek [magritek.com]

differences between cis and trans isomers of eicosenoic acid methyl ester

As a Senior Application Scientist, resolving the geometric isomers of long-chain fatty acids is one of the most persistent analytical challenges in lipidomics and biodiesel characterization. Eicosenoic acid methyl ester (EAME), a 20-carbon monounsaturated fatty acid derivative, exists primarily in two geometric configurations: the naturally abundant cis-11 isomer (methyl gondoate) and its trans-11 counterpart.

Differentiating these isomers is not merely an academic exercise. In biological systems, cis isomers maintain membrane fluidity, while trans isomers—often byproducts of partial hydrogenation or ruminant metabolism—are linked to altered lipid metabolism and cardiovascular pathology. In industrial applications, the cis/trans ratio directly dictates the cold-flow properties and oxidative stability of biodiesel.

This guide provides an objective, data-driven comparison of cis- and trans-eicosenoic acid methyl esters, detailing the causality behind their physical differences and establishing a self-validating analytical workflow for their chromatographic resolution.

Part 1: Structural Causality and Physical Properties

The fundamental differences between cis and trans EAME stem entirely from their spatial geometry.

In the cis-11 configuration , the hydrogen atoms attached to the double-bonded carbons are on the same side of the hydrocarbon chain. This induces a rigid ~30-degree "kink" in the aliphatic tail. Causality: This steric hindrance prevents the molecules from packing tightly against one another, significantly reducing intermolecular London dispersion forces. Consequently, the cis isomer requires less thermal energy to disrupt its solid lattice, rendering it a highly fluid liquid at room temperature[1].

Conversely, the trans-11 configuration positions the hydrogen atoms on opposite sides of the double bond. Causality: This creates a pseudo-linear conformation that mimics saturated fatty acids. The linear chains pack densely, maximizing van der Waals interactions and resulting in a significantly higher melting point, often presenting as a semi-solid or solid at standard conditions.

Table 1: Structural and Physical Properties Comparison

Property	cis-11-Eicosenoic Acid Methyl Ester	trans-11-Eicosenoic Acid Methyl Ester
CAS Number	2390-09-2[2]	69119-90-0[3]
Common Name	Methyl gondoate	Methyl trans-11-eicosenoate
Molecular Formula	C₂₁H₄₀O₂	C₂₁H₄₀O₂
Spatial Conformation	~30° Kinked chain (steric hindrance)	Pseudo-linear chain (tight packing)
Physical State (25°C)	Fluid Liquid[1]	Viscous Liquid / Semi-solid
Dipole Moment	Slightly higher (asymmetrical electron distribution)	Slightly lower (symmetrical electron distribution)

Part 2: Analytical Methodologies for Isomer Resolution

The Chromatographic Challenge

Separating cis and trans EAME using standard non-polar Gas Chromatography (GC) columns (e.g., 5% phenyl-methylpolysiloxane) is impossible because these columns separate analytes based on boiling point, and the boiling points of these isomers are virtually identical.

Causality behind the solution: To achieve baseline resolution, we must exploit the subtle differences in their polarizability. Highly polar stationary phases, such as 100% biscyanopropyl columns (e.g., SP-2560) or ionic liquid columns (e.g., SLB-IL111), are mandatory. The cyano groups in the stationary phase undergo strong dipole-induced dipole interactions with the pi-electrons of the fatty acid double bonds. Because the cis configuration exposes its pi-electron cloud more effectively and possesses a slightly higher dipole moment, it interacts more strongly with the polar stationary phase. Therefore, the trans isomer consistently elutes before the cis isomer[4].

Mass Spectrometric Differentiation (CI-MS/MS)

While GC-Flame Ionization Detection (FID) resolves the isomers temporally, identifying them via standard Electron Ionization Mass Spectrometry (EI-MS) is fundamentally flawed. Standard 70 eV EI causes extensive double-bond migration along the aliphatic chain prior to fragmentation, yielding identical mass spectra for both isomers.

Causality behind the solution: To locate the double bond and confirm the geometry, we utilize5[5]. The acetonitrile reagent gas forms a covalent cyclization adduct directly at the site of the double bond. While the primary diagnostic fragments remain similar, the steric strain inherent to the cis conformation generates reproducible minor fragment ions (e.g., m/z 220 for related cis-11 structures) that are entirely absent in the relaxed trans conformation[5].

Table 2: Chromatographic Retention Characteristics (100m SP-2560 Column)

Isomer	Elution Order	Retention Mechanism	Relative Retention Time (RRT)
trans-11-Eicosenoate	1st	Weaker dipole-induced dipole interaction	~0.98
cis-11-Eicosenoate	2nd	Stronger pi-electron interaction with cyano groups	1.00 (Reference)

Part 3: Self-Validating Experimental Protocol

To analyze these lipids, free fatty acids and triglycerides must first be converted into Fatty Acid Methyl Esters (FAMEs). Causality: Derivatization neutralizes the highly polar carboxylic acid group, preventing hydrogen bonding with the column matrix, which would otherwise cause severe peak tailing and irreversible adsorption[6].

Workflow for FAME derivatization and GC-based cis/trans isomer resolution.

Step-by-Step Methodology: High-Throughput FAME Derivatization

This protocol is designed as a self-validating system to ensure absolute data integrity.

• Sample Preparation & Internal Standard Addition: Aliquot 25 mg of the lipid extract into a glass reaction vial. Spike the sample with exactly 1.0 mg of Heneicosanoic acid methyl ester (C21:0) as an Internal Standard (IS). Validation Check: C21:0 does not naturally occur in most biological or industrial matrices. Recovering >95% of this IS peak area in the final chromatogram validates that no sample was lost during the extraction phases.

• Acid-Catalyzed Esterification: Add 2 mL of 14% Boron Trifluoride (BF₃) in methanol. Seal the vial and heat in a block at 60°C for 10 minutes[6]. Mechanistic Causality: BF₃ acts as a powerful Lewis acid, protonating the carbonyl oxygen of the lipid. This drastically increases the electrophilicity of the carboxyl carbon, driving the methanolic transesterification to rapid completion.

• Liquid-Liquid Phase Extraction: Cool the vial to room temperature. Add 2 mL of GC-grade hexane and 1 mL of HPLC-grade water. Vortex vigorously for 30 seconds, then allow the layers to settle. Validation Check: A clear biphasic separation must occur. The non-polar FAMEs partition entirely into the upper hexane layer, while the polar glycerol backbone, unreacted methanol, and BF₃ catalyst are trapped in the lower aqueous phase. If an emulsion forms, the extraction is compromised (often due to excess phospholipids) and must be centrifuged.

• Desiccation and Injection: Carefully transfer the upper organic (hexane) layer into a clean GC vial containing a small bed of anhydrous sodium sulfate[6]. Mechanistic Causality: Sodium sulfate chemically binds any micro-droplets of residual water. Injecting water into a 100% biscyanopropyl column will cause rapid hydrolytic degradation of the stationary phase, ruining the column's ability to resolve cis/trans isomers.

• GC-FID Parameters: Inject 1 µL of the dried extract into a Fast GC system equipped with a 75m or 100m SP-2560 capillary column (0.18 mm ID, 0.14 µm film). Use a split ratio of 1:50 with the injector set to 250°C. Carrier gas: Hydrogen at a constant linear velocity.

References

• Source: scbt.
• Source: cymitquimica.
• Source: acs.
• Source: labtorg.
• Source: mdpi.
• Fast GC Analysis of Detailed cis/trans Fatty Acid Methyl Esters (FAMEs)
• Source: lookchem.

Sources

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• 2. CAS 2390-09-2: cis-11-Eicosenoic acid methyl ester [cymitquimica.com]
• 3. lookchem.com [lookchem.com]
• 4. The Role of Ionic Liquid Interaction in the Separation of Fatty Acid Methyl Esters—Polyunsaturated Geometric Isomers in GC–MS [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. labtorg.kz [labtorg.kz]

A Senior Application Scientist's Guide to the Inter-Laboratory Validation of cis-13-Eicosenoic Acid Methyl Ester GC-MS Methods

This guide provides an in-depth comparison and technical overview for establishing a robust, validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the quantification of cis-13-eicosenoic acid methyl ester. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple protocol, delving into the causality behind experimental choices and the principles of building a self-validating analytical system suitable for inter-laboratory studies.

Introduction: The Analytical Imperative for cis-13-Eicosenoic Acid

cis-13-Eicosenoic acid, also known as paullinic acid or gadoleic acid, is a long-chain omega-7 monounsaturated fatty acid found in various natural sources, including fish and plant oils.[1][2][3][4] Its role in biological systems, particularly in cellular membrane fluidity and signaling, makes its accurate quantification essential for nutritional science, metabolic research, and the development of lipid-based therapeutics.[1]

Gas Chromatography-Mass Spectrometry (GC-MS) is widely regarded as the gold standard for fatty acid analysis. Its high separation efficiency and the definitive structural confirmation provided by mass spectrometry make it superior for complex sample matrices.[5][6] However, to ensure that data generated in one laboratory is comparable, reliable, and reproducible in another, a rigorous inter-laboratory method validation is not just recommended—it is a scientific necessity. This process, guided by international standards such as ISO/IEC 17025 and frameworks from bodies like AOAC INTERNATIONAL, establishes the method's fitness for its intended purpose and provides documented evidence of its performance.[7][8][9]

The Core Protocol: A Self-Validating GC-MS Workflow

The foundation of any successful inter-laboratory study is a meticulously detailed and robust analytical method. The following protocol for analyzing cis-13-eicosenoic acid is designed as a self-validating system, where each step is chosen to minimize variability and ensure analytical precision.

Step 1: Lipid Extraction from the Matrix

The initial and most critical step is the quantitative extraction of total lipids from the sample matrix. The objective is to isolate the target analyte from interfering substances without introducing bias.

Methodology: Modified Folch Extraction [10][11]

• Homogenize a precisely weighed sample in a chloroform:methanol (2:1, v/v) solution. The solvent-to-sample ratio should be sufficiently large (e.g., 20:1) to ensure complete lipid solubilization.

• Agitate the mixture thoroughly and allow it to stand, permitting the formation of a biphasic system.

• Wash the organic phase with a 0.9% NaCl solution to remove non-lipid contaminants.

• Carefully collect the lower chloroform layer containing the lipids and evaporate the solvent under a stream of nitrogen.

Causality Explanation: The Folch method is chosen for its efficiency in extracting a broad range of lipids while simultaneously denaturing proteins, which might otherwise interfere. The use of a chloroform/methanol mixture effectively breaks lipid-protein complexes, ensuring a comprehensive extraction. The saline wash is crucial for removing water-soluble contaminants that could interfere with subsequent derivatization or chromatographic analysis.

Step 2: Derivatization to Fatty Acid Methyl Esters (FAMEs)

Fatty acids in their native form are not sufficiently volatile for GC analysis. Derivatization to their corresponding methyl esters (FAMEs) is a mandatory step to increase volatility and thermal stability.[12][13]

Methodology: Boron Trifluoride (BF₃)-Methanol Method [14]

• Re-dissolve the dried lipid extract in a small volume of toluene.

• Add a 14% BF₃-methanol solution to the extract.

• Seal the reaction vessel and heat at 100°C for 1 hour. This process simultaneously esterifies free fatty acids and transesterifies esterified fatty acids (from triglycerides, phospholipids, etc.).

• After cooling, add hexane and water to the mixture.

• Vortex thoroughly and centrifuge to separate the layers.

• Collect the upper hexane layer, which now contains the FAMEs, for GC-MS analysis.

Causality Explanation: BF₃ is a highly efficient Lewis acid catalyst for both esterification and transesterification, ensuring that all fatty acids, regardless of their original form, are converted to FAMEs for a total fatty acid profile.[15] Heating accelerates the reaction to completion. The subsequent liquid-liquid extraction into hexane isolates the nonpolar FAMEs from the polar reaction medium.

Step 3: GC-MS Instrumental Analysis

The instrumental analysis must be optimized for the separation and sensitive detection of FAMEs.

Recommended GC-MS Parameters: [10][16]

• GC System: Agilent 8890 GC or equivalent.[17]

• Injector: Split/splitless, operated in splitless mode at 220°C.

• Column: A highly polar capillary column, such as a SCION-FAME or TR-FAME (e.g., 100 m x 0.25 mm x 0.2 µm), is essential for resolving geometric (cis/trans) and positional isomers.[12][17]

• Carrier Gas: Helium at a constant flow rate of 2.5 mL/min.[10]

• Oven Program:

  • Initial temperature: 70°C, hold for 1 min.

  • Ramp 1: 11°C/min to 170°C.

  • Ramp 2: 0.8°C/min to 175°C (a slow ramp is critical for separating closely eluting isomers).

  • Ramp 3: 20°C/min to 220°C, hold for 2.5 min.[10]

• MS System: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity during quantification.[10] A full scan acquisition can be used for initial method development and peak identification.

• Monitored Ions for cis-13-Eicosenoic Acid Methyl Ester (C₂₁H₄₀O₂): While specific ions should be confirmed with a pure standard, typical FAME fragmentation would involve monitoring the molecular ion (m/z 324.3) and key fragment ions.

Causality Explanation: The choice of a long, polar column is the most critical factor for successful FAME analysis, as it separates compounds based on polarity, which is influenced by chain length and the number and position of double bonds. The splitless injection ensures the efficient transfer of trace analytes onto the column. A programmed temperature ramp is necessary to first elute the more volatile, shorter-chain FAMEs before eluting the longer-chain species like cis-13-eicosenoic acid methyl ester.[17][18] Using SIM mode dramatically increases the signal-to-noise ratio by having the detector focus only on ions specific to the analyte of interest, leading to lower detection limits.[10]

Figure 1: GC-MS Experimental Workflow.

Inter-Laboratory Validation: Establishing Method Performance

An inter-laboratory validation study quantifies the performance of the analytical method across multiple labs, establishing its reproducibility and fitness for purpose. The study should be designed according to ISO or AOAC guidelines and assess the following key parameters.[7][9][19]

Key Validation Parameters

• Specificity & Selectivity: This is the method's ability to unequivocally assess the analyte in the presence of other components. In GC-MS, selectivity is demonstrated by the unique retention time of the cis-13-eicosenoic acid methyl ester peak and its characteristic mass spectrum, which should be free from co-eluting interferences.[6][7]

• Linearity and Range: A calibration curve is generated by analyzing standards at a minimum of five concentration levels that bracket the expected concentration in samples. The method is considered linear if the coefficient of determination (R²) is ≥ 0.99. The range is the interval between the upper and lower concentrations for which the method has been demonstrated to have acceptable linearity, accuracy, and precision.[7][20]

• Accuracy (Trueness): Accuracy reflects the closeness of a measured value to a known "true" value. It is assessed by analyzing a Certified Reference Material (CRM) containing a known concentration of the analyte. If a CRM is unavailable, accuracy is determined by spike-recovery experiments, where a known amount of pure analyte is added to a blank matrix and analyzed. Recoveries are typically expected to be within 80-120%.[7][19][21]

• Precision: This measures the agreement among a series of measurements.

  • Repeatability (RSDr): Also known as intra-assay precision, this is the variation observed when the same sample is analyzed multiple times by the same operator, on the same instrument, on the same day.[22]

  • Intermediate Precision: This assesses variation within a single laboratory over time, with different operators, and on different instruments.

  • Reproducibility (RSDR): This is the key outcome of the inter-laboratory study and measures the precision between different laboratories.[9][19] It accounts for the full range of variables (operators, instruments, reagents, environments) and is the ultimate measure of a method's robustness.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD is the lowest concentration of analyte that can be reliably distinguished from background noise. The LOQ is the lowest concentration that can be measured with acceptable precision and accuracy.[7][20]

• Robustness: The method's resilience to small, deliberate changes in its parameters (e.g., ±5°C in injector temperature, ±0.1 mL/min change in carrier gas flow) is tested to identify critical control points.[7]

Sources

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• 11. A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
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Comprehensive Comparison Guide: cis-13-Eicosenoic Acid Methyl Ester vs. Arachidonic Acid Methyl Ester

As lipidomics and drug development increasingly rely on precise molecular profiling, understanding the distinct physicochemical and biological properties of specific fatty acid methyl esters (FAMEs) is critical. This guide provides an in-depth, objective comparison between cis-13-Eicosenoic acid methyl ester (Methyl paullinate) and Arachidonic acid methyl ester (Methyl arachidonate). By synthesizing structural data, biological mechanisms, and analytical workflows, this document serves as a self-validating framework for researchers designing lipid-based assays or chromatographic methodologies.

Structural and Physicochemical Properties

The fundamental differences between these two FAMEs stem from their degree of unsaturation, which dictates their thermal stability, oxidative susceptibility, and biological function.

• cis-13-Eicosenoic Acid Methyl Ester (20:1n-7): A monounsaturated FAME characterized by a single cis double bond at the 13th carbon position. It is relatively stable and frequently utilized as an analytical standard or biomarker for botanical extracts and natural oils[1].

• Arachidonic Acid Methyl Ester (20:4n-6): A polyunsaturated FAME containing four cis double bonds. The presence of multiple bis-allylic methylene groups makes this molecule highly reactive and susceptible to lipid peroxidation[2].

Table 1: Comparative Quantitative Properties

Property	cis-13-Eicosenoic Acid Methyl Ester	Arachidonic Acid Methyl Ester
Synonyms	Methyl paullinate; (Z)-Methyl icos-13-enoate	Methyl arachidonate; Methyl 5Z,8Z,11Z,14Z-eicosatetraenoate
Molecular Formula	C₂₁H₄₀O₂	C₂₁H₃₄O₂
Molecular Weight	324.54 g/mol [1]	318.49 g/mol
Degree of Unsaturation	1 (cis-13)	4 (cis-5, 8, 11, 14)
Exact Mass[M+]	324.30 Da[3]	318.25 Da[4]
Topological Polar Surface Area	26.3 Ų[3]	26.3 Ų[4]
Storage Requirements	-20°C (Standard)[1]	-20°C to -80°C (Strict inert gas required)

Biological Activity and Cellular Signaling

The biological utility of these compounds differs vastly due to their structural motifs.

Arachidonic Acid Methyl Ester acts as a potent, cell-permeable source of exogenous arachidonic acid[5]. Interestingly, unlike most unsaturated FAMEs, methyl arachidonate is a direct and potent activator of Protein Kinase C (PKC) at concentrations of 5–50 μM. Once internalized, intracellular esterases hydrolyze the methyl group, liberating free arachidonic acid. This free acid is rapidly oxidized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, driving the synthesis of pro-inflammatory prostaglandins and leukotrienes.

cis-13-Eicosenoic Acid Methyl Ester , conversely, does not feed into the eicosanoid signaling cascade. It exhibits mild antioxidant and anti-inflammatory properties typical of monounsaturated fatty acids, helping to neutralize free radicals and modulate general lipid profiles without triggering acute immune responses[1].

Caption: Biological signaling pathway of methyl arachidonate and its downstream metabolites.

Analytical Workflows: GC-MS Profiling

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for differentiating these lipids. Free fatty acids suffer from high boiling points and excessive polarity, which causes peak tailing and poor chromatographic resolution. Causality of Derivatization: Transesterification into FAMEs masks the polar carboxylic acid group, significantly increasing volatility and thermal stability, thereby ensuring sharp, quantifiable GC peaks[6].

Table 2: GC-MS Fragmentation Signatures (Electron Ionization, 70 eV)

Compound	Molecular Ion [M+]	Base Peak (m/z)	Characteristic Fragments (m/z)
cis-13-Eicosenoic Acid Methyl Ester	324	55 (or 74)[3][7]	69, 87, 143, 283, 293[7][8]
Arachidonic Acid Methyl Ester	318	79[4][9]	67, 91, 105, 150, 264, 290[9]

Note: The base peak m/z 79 in methyl arachidonate is highly characteristic of polyunsaturated FAMEs, whereas m/z 55 and the McLafferty rearrangement ion m/z 74 are dominant in monounsaturated FAMEs like methyl paullinate[7][9].

Step-by-Step Methodology: FAME Preparation and GC-MS Analysis

Phase 1: Lipid Extraction & Transesterification

• Extraction: Homogenize the biological sample in a 2:1 (v/v) Chloroform/Methanol mixture to isolate the total lipid fraction.

• Saponification: Add 0.5 g of the lipid extract to 6 mL of 2% (w/v) methanolic sodium hydroxide. Heat under reflux for 10 minutes to hydrolyze the lipid bonds[6].

• Derivatization: Introduce 7 mL of 14% Boron trifluoride ( BF3​ ) in methanol to the mixture. Reflux for an additional 3 minutes. Rationale: BF3​ acts as a potent Lewis acid catalyst, driving the esterification of free fatty acids into FAMEs[6].

• Phase Separation: Add 5 mL of heptane (or hexane) and boil for 2 minutes. Cool the mixture and add saturated NaCl solution to force the non-polar FAMEs into the upper organic (heptane) layer. Extract and dry the organic layer over anhydrous sodium sulfate.

Phase 2: GC-MS Acquisition 5. Injection: Inject 1 μL of the FAME extract into the GC-MS (e.g., equipped with an SP-2560 or Rtx-5MS capillary column)[6][10]. 6. Parameters: Set the carrier gas (Helium) to a constant flow of 1.0 mL/min. Maintain the injection port at 250°C. Program the oven temperature to ramp from 60°C to 300°C to ensure baseline resolution between the 20:1 and 20:4 isomers[10]. 7. Detection: Operate the mass spectrometer in positive Electron Ionization (EI) mode at 70 eV. Monitor the specific m/z 318 and m/z 324 parent ions for accurate quantification.

Caption: GC-MS analytical workflow for FAME derivatization, separation, and quantification.

Stability and Handling Protocols

The structural disparity between these two compounds necessitates vastly different handling protocols to maintain experimental integrity:

• Oxidative Degradation of Methyl Arachidonate: The four double bonds in arachidonic acid methyl ester create three bis-allylic methylene groups. The hydrogen atoms at these positions have exceptionally low bond dissociation energies, making them prime targets for hydrogen abstraction by reactive oxygen species (ROS). This leads to rapid lipid peroxidation, generating volatile aldehydes such as hexanal and pentanal[2]. Therefore, it is mandatory to store methyl arachidonate at -20°C to -80°C, sealed under an inert atmosphere (Nitrogen or Argon).

• Handling Methyl Paullinate: Lacking bis-allylic protons, cis-13-eicosenoic acid methyl ester is significantly more resistant to autoxidation. While it should still be stored at -20°C to prevent slow degradation or cis-trans isomerization induced by UV light, it does not strictly require an inert gas blanket for short-term handling[1].

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• 1. Buy cis-13-Eicosenoic acid methyl ester [smolecule.com]
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• 4. omega-3 Arachidonic acid methyl ester | C21H34O2 | CID 14122970 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. ocl-journal.org [ocl-journal.org]
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Safety & Regulatory Compliance

cis-13-Eicosenoic acid methyl ester proper disposal procedures

As a Senior Application Scientist overseeing high-throughput lipidomic workflows and drug development pipelines, I approach laboratory safety as an exact science. Handling and disposing of cis-13-Eicosenoic acid methyl ester (also known as Methyl paullinate) extends beyond basic regulatory compliance; it requires a mechanistic understanding of lipid chemistry to prevent laboratory incidents and ensure environmental stewardship.

Below is the definitive, self-validating operational guide for the proper handling, spill management, and disposal of this specific fatty acid methyl ester (FAME).

Physicochemical & Hazard Profile

To design a safe disposal protocol, we must first understand the quantitative and chemical properties of the substance. cis-13-Eicosenoic acid methyl ester (C21H40O2)[1] is a long-chain FAME with a molecular weight of approximately 324 g/mol [2].

Table 1: Quantitative Data and Operational Implications

Parameter	Value / Characteristic	Operational Implication
CAS Number	69120-02-1[3]	Must be explicitly listed on all hazardous waste manifests.
Chemical Class	Fatty Acid Methyl Ester (FAME)	Susceptible to auto-oxidation; poses spontaneous combustion risks on rags.
Physical State	Liquid (at 20°C)	Requires secondary containment during storage and transport.
Solubility	Insoluble in water	Cannot be flushed down drains; requires strong surfactants for surface cleanup.
Reactivity	Incompatible with strong oxidizers	Must be strictly segregated from nitrates, peroxides, and chlorates.

Section 1: Mechanistic Safety Principles

Before executing any disposal procedure, personnel must understand the causality behind FAME-specific hazards:

• The Auto-Oxidation Hazard: FAME-soaked materials, such as paper towels or absorbent rags, can undergo slow auto-oxidation. This exothermic process generates heat that, if trapped, can lead to spontaneous combustion[4]. Therefore, combustible absorbents must never be used for cleanup.

• The Lipophilic Hazard: Standard regulatory guidelines mandate that FAME mixtures must not be discharged into the environment or municipal drains[5]. Because they are highly lipophilic, they coat plumbing infrastructure, trap other chemical debris, and pose severe aquatic toxicity risks.

Section 2: Self-Validating Spill Management Protocol

In the event of an accidental release, follow this step-by-step methodology. This protocol is designed as a self-validating system to ensure complete hazard mitigation.

Step 1: Isolate and Ventilate Immediately restrict access to the spill zone and increase local exhaust ventilation. Causality: While long-chain FAMEs have low vapor pressure, ventilation disperses any aerosolized droplets and mitigates mild respiratory irritation.

Step 2: Don Appropriate PPE Equip splash goggles, a lab coat, and nitrile gloves (minimum 0.11 mm thickness). Causality: Nitrile is specifically selected over latex because it provides superior chemical resistance to aliphatic esters, preventing transdermal absorption.

Step 3: Containment with Inert Absorbent Surround and cover the spill with an inert, non-combustible absorbent such as dry sand or vermiculite. Causality: Using non-combustible materials is critical to prevent the auto-oxidation and spontaneous combustion risks associated with FAME-soaked organic materials[4].

Step 4: Collection Sweep the absorbed mixture using non-sparking tools and place it into a chemically compatible, sealable high-density polyethylene (HDPE) container.

Step 5: Surface Decontamination Wash the spill surface thoroughly with a strong laboratory surfactant and water. Causality: FAMEs leave a highly lipophilic residue that creates a severe slip hazard and cannot be removed by water alone[6].

Validation Check: Inspect the cleaned surface under oblique lighting. The absence of a visible sheen validates the complete removal of the lipophilic hazard.

Workflow for managing cis-13-Eicosenoic acid methyl ester spills.

Section 3: Self-Validating Waste Disposal Protocol

Routine disposal of cis-13-Eicosenoic acid methyl ester must follow strict segregation and containerization rules to comply with EPA/RCRA standards.

Step 1: Chemical Segregation Ensure the designated waste container contains absolutely NO strong oxidizing agents, acids, or bases. Causality: FAMEs contain ester linkages and a cis-13 double bond that can undergo rapid, exothermic oxidative cleavage if mixed with strong oxidizers.

Step 2: Containerization Transfer the liquid waste into an approved HDPE or amber glass waste carboy. Do not fill the container beyond 90% capacity. Causality: Leaving 10% headspace accommodates ambient thermal expansion of the liquid without risking pressure buildup or container rupture.

Step 3: Labeling Affix a hazardous waste tag detailing the exact composition ("cis-13-Eicosenoic acid methyl ester / FAME"), physical state ("Liquid"), and hazard class ("Combustible"). Causality: Accurate labeling prevents dangerous downstream mixing at the consolidation facility.

Step 4: Storage Store the sealed waste container in a dedicated flammables cabinet at room temperature (<25°C) until Environmental Health and Safety (EHS) pickup. Causality: Isolating the chemical in a temperature-controlled, grounded cabinet minimizes vapor accumulation and removes the fuel source from potential ignition sparks.

Step 5: Final Destruction EHS will transport the waste to a licensed facility for high-temperature incineration. Causality: Incineration ensures complete thermal breakdown of the hydrocarbon chain into CO₂ and H₂O, eliminating the environmental and aquatic toxicity risks associated with illicit drain disposal[5].

Validation Check: After sealing the newly filled waste container, monitor it visually for 15 minutes. The absence of pressure buildup, bulging, or exothermic heat generation validates that no incompatible chemicals were inadvertently mixed.

Standard operating procedure for FAME chemical waste disposal.

References

• REG Marketing & Logistics Group, LLC. "Safety Data Sheet: Fatty acid methyl esters". regi.com.[Link]

• GL Sciences Inc. "SAFETY DATA SHEET: Fatty acid methyl ester 8 component mixture". gls.co.jp.[Link]

• german biofuels GmbH. "Safety Data Sheet: FAME, RME (Fatty Acid Methyl Ester)". gbfgmbh.de. [Link]

• The University of Brighton. "Investigation of Anaerobic Digested Pyrolysis oil and Waste Derived Biodiesel Blends". brighton.ac.uk. [Link]

• National Institutes of Health (NIH) / PMC. "Exploring the prospective of weeds for biofuel production". nih.gov. [Link]

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